2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one

• CAS: 14135-64-9

Core Science & Biosynthesis

Therapeutic Potential of p-Tolyl Pyridazinone Derivatives in Pharmacology

[1][2][3]

Executive Summary

The pyridazinone scaffold, particularly the 6-(p-tolyl)-3(2H)-pyridazinone pharmacophore, represents a privileged structure in medicinal chemistry. Distinguished by its rigid heterocyclic core and the lipophilic p-tolyl moiety, this class of compounds exhibits a remarkable "promiscuity" in target binding, spanning non-steroidal anti-inflammatory (NSAID) activity, anticonvulsant effects, and cardiovascular modulation. This technical guide dissects the structure-activity relationships (SAR), synthetic pathways, and mechanistic underpinnings of these derivatives, providing a roadmap for researchers optimizing this scaffold for clinical translation.

Chemical Basis & Structure-Activity Relationship (SAR)[3]

The efficacy of p-tolyl pyridazinone derivatives stems from the electronic and steric properties of the 4-methylphenyl group at position 6 of the pyridazinone ring.

The Pharmacophore

The core structure consists of a 3(2H)-pyridazinone ring.[1][2][3][4][5] The p-tolyl group contributes to:

• Lipophilicity: The methyl group enhances partition coefficient (LogP), facilitating blood-brain barrier (BBB) penetration for neuropharmacological applications.

• COX-2 Selectivity: In anti-inflammatory applications, the p-tolyl moiety mimics the lipophilic side chains of coxibs (e.g., Celecoxib), fitting snugly into the hydrophobic side pocket of the COX-2 enzyme, a feature absent in the constitutive COX-1 isoform.

• Electronic Effect: The weak electron-donating nature of the methyl group stabilizes the aromatic system without introducing significant polarity, maintaining receptor affinity.

SAR Critical Points:

• Position 2 (N-Terminus): The "tolerance" region. Bulky substitutions here (e.g., acetamides, triazoles) often dictate the switch between anti-inflammatory and anticonvulsant activity.

• Position 4 & 5: Introduction of polar groups here often reduces potency but can enhance solubility.

Synthetic Architecture

Reliable access to these derivatives follows a classic Friedel-Crafts acylation route, followed by hydrazinolysis. This protocol is favored for its scalability and regioselectivity.

Core Synthesis Protocol

Step 1: Friedel-Crafts Acylation

• Reagents: Toluene, Succinic Anhydride, anhydrous

  .

• Conditions: Reflux in benzene or DCM for 4-6 hours.

• Mechanism: Electrophilic aromatic substitution yields 3-(p-toluoyl)propionic acid.

Step 2: Cyclization (Hydrazinolysis)

• Reagents: Hydrazine hydrate (80-99%), Ethanol/Acetic Acid.

• Conditions: Reflux for 6-8 hours.

• Outcome: Formation of the 4,5-dihydro-6-(p-tolyl)-3(2H)-pyridazinone.

Step 3: Dehydrogenation (Optional for Aromatization)

• Reagents: Bromine/Acetic acid or Sodium 3-nitrobenzenesulfonate.

• Purpose: Converts the dihydropyridazinone to the fully aromatic pyridazinone.

Visualization: Synthetic Workflow

Caption: Step-wise synthesis from precursors to functionalized p-tolyl pyridazinone derivatives.

Therapeutic Application: Anti-inflammatory & Analgesic[1][2][3][4][5][7][8][9][10][11]

The most validated application of p-tolyl pyridazinone derivatives is in the management of inflammation and pain, specifically targeting the Cyclooxygenase-2 (COX-2) pathway.

Mechanism of Action

Unlike traditional NSAIDs (e.g., Aspirin) that inhibit both COX-1 (cytoprotective) and COX-2 (pro-inflammatory), 6-(p-tolyl) derivatives show preferential selectivity for COX-2. The p-tolyl group occupies the hydrophobic channel specific to COX-2, reducing gastrointestinal toxicity (ulceration) associated with COX-1 inhibition.

Experimental Protocol: Carrageenan-Induced Paw Edema

To validate anti-inflammatory potential, the following in vivo assay is standard:

• Subjects: Wistar albino rats (150–200g).

• Induction: Sub-plantar injection of 0.1 mL 1% carrageenan solution into the right hind paw.

• Treatment: Test compounds (p-tolyl derivatives) administered orally 1 hour prior to induction.

• Measurement: Paw volume measured using a plethysmometer at 1, 3, and 5 hours post-induction.

• Calculation: % Inhibition =

  , where is treatment volume and is control volume.

Visualization: COX-2 Signaling Pathway

Caption: Selective inhibition of the inducible COX-2 pathway by p-tolyl pyridazinone derivatives.

Neuropharmacology: Anticonvulsant & AChE Inhibition

Recent studies have highlighted the potential of this scaffold in treating epilepsy and Alzheimer's disease.

Anticonvulsant Activity

Derivatives substituted at the N2 position with acetohydrazides or triazoles have shown protection against:

• Maximal Electroshock (MES): Indicates activity against generalized tonic-clonic seizures.

• Pentylenetetrazole (PTZ): Indicates activity against myoclonic seizures.

Acetylcholinesterase (AChE) Inhibition

Novel 6-(p-tolyl) derivatives fused with triazole rings function as AChE inhibitors. By preventing the breakdown of acetylcholine, they enhance cholinergic transmission, offering a therapeutic avenue for Alzheimer's disease.

Comparative Potency Data:

Compound Class	Target	Potency Metric	Reference Standard	Relative Efficacy
6-(p-tolyl)-pyridazinone (N-acetamide)	COX-2	% Edema Inhibition (3h)	Indomethacin	95-102% (Equipotent/Superior)
6-(p-tolyl)-triazole hybrid	AChE	Ki (Inhibition Constant)	Tacrine	0.049 µM vs 0.226 µM (Superior)
6-(p-tolyl)-dihydropyridazinone	Seizure (MES)	Protection %	Phenytoin	80-90% (Comparable)

Future Outlook & Challenges

While the p-tolyl pyridazinone scaffold is potent, drug development professionals must address specific challenges:

• Solubility: The lipophilic p-tolyl group can lead to poor aqueous solubility. Formulation strategies (e.g., salt formation, cyclodextrin complexation) are often required.

• Cardiovascular Safety: Although some derivatives are vasodilators, COX-2 selectivity carries a theoretical risk of thrombotic events. Long-term cardiovascular safety profiling is mandatory.

• Metabolic Stability: The methyl group on the p-tolyl ring is a potential site for metabolic oxidation (to carboxylic acid), which could alter the pharmacokinetics.

References

• Studies on new substituted pyridazinones: synthesis and biological evaluation. SciELO. [Link]

• Novel (p-Tolyl)-3(2H)-Pyridazinone Derivatives Containing Substituted-1,2,3-Triazole Moiety as New Anti-Alzheimer Agents. FABAD Journal of Pharmaceutical Sciences. [Link][6]

• Synthesis of (p-tolyl)-3(2H)pyridazinone Derivatives as Novel Acetylcholinesterase Inhibitors. ResearchGate. [Link]

• Pyridazinone derivatives as potential anti-inflammatory agents: synthesis and biological evaluation as PDE4 inhibitors. RSC Medicinal Chemistry. [Link][7]

• Synthesis and analgesic and anti-inflammatory activities of 6-substituted-3(2H)-pyridazinone derivatives. European Journal of Medicinal Chemistry. [Link][8]

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The Bioactive Potential of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one: A Literature Review and Prospective Analysis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Prominence of the Pyridazinone Scaffold in Medicinal Chemistry

The pyridazinone nucleus, a six-membered heterocyclic ring containing two adjacent nitrogen atoms, is a cornerstone in modern medicinal chemistry.[1][2] Its derivatives have garnered significant attention due to their wide spectrum of pharmacological activities, making them privileged scaffolds in the design and development of novel therapeutic agents.[3][4] The versatility of the pyridazinone ring allows for substitutions at various positions, leading to a diverse array of compounds with tailored biological effects.[4] Pyridazinone-based compounds have been successfully developed into drugs for a range of conditions, highlighting the therapeutic potential of this chemical class.[2] This guide provides a comprehensive review of the known bioactivities of pyridazinone derivatives and offers a prospective analysis of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one, a specific analog whose biological profile is yet to be extensively characterized.

Synthesis of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one and its Analogs

The synthesis of the pyridazinone core is a well-established process in organic chemistry. A common and efficient method involves the condensation of a γ-keto acid with a hydrazine derivative.[5] This approach is particularly relevant for the synthesis of 6-substituted 4,5-dihydropyridazin-3(2H)-ones.

A key precursor for a compound closely related to our topic of interest, 6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one, is 4-(4-methylphenyl)-4-oxo-butanoic acid. This can be synthesized via a Friedel-Crafts acylation reaction between succinic anhydride and toluene in the presence of a Lewis acid catalyst such as anhydrous aluminum chloride.[6]

The subsequent cyclization of the resulting γ-keto acid with hydrazine hydrate yields the 6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one.[6] To obtain the target molecule, 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one, a similar strategy would be employed, but with the use of 4-methylphenylhydrazine instead of hydrazine hydrate.

Experimental Protocol: Synthesis of 6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one

A detailed, step-by-step methodology for the synthesis of a closely related analog is described below, based on established literature procedures.[6][7]

Step 1: Synthesis of 4-(4-methylphenyl)-4-oxo-butanoic acid

• To a stirred mixture of toluene and anhydrous aluminum chloride, add succinic anhydride portion-wise while maintaining the temperature below 30°C.

• After the addition is complete, stir the reaction mixture at room temperature for several hours until the reaction is complete (monitored by TLC).

• Pour the reaction mixture into a mixture of crushed ice and concentrated hydrochloric acid.

• The resulting solid precipitate, 4-(4-methylphenyl)-4-oxo-butanoic acid, is filtered, washed with cold water, and dried.

Step 2: Synthesis of 6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one

• Dissolve 4-(4-methylphenyl)-4-oxo-butanoic acid in a suitable solvent, such as ethanol.

• Add hydrazine hydrate to the solution.

• Reflux the reaction mixture for several hours.

• Upon cooling, the product, 6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one, will precipitate.

• Filter the solid, wash with a small amount of cold ethanol, and recrystallize from a suitable solvent to obtain the pure product.

To synthesize 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one , the protocol would be adapted by using 4-methylphenylhydrazine in the second step.

Caption: Potential anticancer mechanisms of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one.

Anti-inflammatory Activity

Pyridazinone derivatives have demonstrated significant anti-inflammatory properties, often with reduced gastrointestinal side effects compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs). [1] Potential Mechanisms of Action:

• COX Inhibition: Many pyridazinone derivatives exhibit inhibitory activity against cyclooxygenase (COX) enzymes, which are key to the synthesis of pro-inflammatory prostaglandins. [2]Some analogs show selectivity for COX-2 over COX-1, which is associated with a better safety profile.

• Modulation of Inflammatory Cytokines: Pyridazinone compounds have been shown to modulate the production of inflammatory cytokines such as TNF-α and interleukins. [8]* Phosphodiesterase (PDE) Inhibition: Certain pyridazinone derivatives act as inhibitors of phosphodiesterases, particularly PDE4, which plays a role in inflammatory pathways. [8] Prospective Analysis for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one:

The 4-methylphenyl substituent at the N-2 position could enhance the binding of the molecule to the active site of COX enzymes. The electronic and steric properties of the tolyl group may favor interactions within the hydrophobic channel of the COX enzyme, potentially leading to potent and selective inhibition.

Cardiovascular Effects

The pyridazinone scaffold is present in several cardiovascular drugs, highlighting its importance in this therapeutic area. [3][9] Potential Mechanisms of Action:

• Vasodilation: Many pyridazinone derivatives exhibit vasorelaxant properties, which can be beneficial in the treatment of hypertension. [3][10]This effect is often mediated through the modulation of ion channels or by increasing the production of nitric oxide.

• Antiplatelet Activity: Some pyridazinones have been shown to inhibit platelet aggregation, which is a key factor in the formation of blood clots. [2]* Cardiotonic Effects: Certain pyridazinone derivatives, such as Pimobendan and Levosimendan, are known for their positive inotropic effects, making them useful in the treatment of heart failure. [2] Prospective Analysis for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one:

The substitution pattern on the pyridazinone ring is crucial for its cardiovascular effects. The 2-aryl substitution in 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one may confer vasorelaxant and antihypertensive properties. The specific nature of the 4-methylphenyl group will determine the compound's affinity for cardiovascular targets such as adrenergic receptors or calcium channels.

Antimicrobial Activity

The pyridazinone nucleus has been explored for the development of antimicrobial agents. [11] Potential Mechanisms of Action:

The exact mechanisms of antimicrobial action for many pyridazinone derivatives are still under investigation, but they are thought to interfere with essential cellular processes in bacteria and fungi.

Prospective Analysis for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one:

The lipophilicity imparted by the 4-methylphenyl group could facilitate the transport of the molecule across microbial cell membranes. Further studies would be needed to determine the specific spectrum of activity and the minimum inhibitory concentrations (MICs) against various pathogens.

Structure-Activity Relationship (SAR) Insights

The biological activity of pyridazinone derivatives is highly dependent on the nature and position of the substituents on the heterocyclic ring.

Position	Substituent	Potential Impact on Bioactivity
N-2	Aryl (e.g., 4-methylphenyl)	Can significantly influence anticancer, anti-inflammatory, and cardiovascular activities. The electronic and steric properties of the aryl group are critical for target binding.
C-4 & C-5	Various functional groups	Modifications at these positions can fine-tune the potency and selectivity of the compound. For example, dihalo substitutions have been linked to analgesic activity. [1]
C-6	Aryl or other cyclic systems	The substituent at this position is often crucial for potent biological activity. For instance, a 6-phenyl group is common in many bioactive pyridazinones. [1]

Conclusion and Future Directions

While direct experimental evidence for the bioactivity of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one is currently scarce, the extensive literature on the pyridazinone scaffold provides a strong foundation for predicting its pharmacological potential. Based on the known structure-activity relationships of this versatile heterocyclic system, it is plausible that 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one possesses a range of biological activities, including anticancer, anti-inflammatory, and cardiovascular effects.

Future research should focus on the synthesis and comprehensive biological evaluation of this specific compound. In vitro and in vivo studies are necessary to elucidate its precise mechanisms of action, determine its potency and efficacy, and assess its safety profile. Such investigations will not only contribute to a deeper understanding of the structure-activity relationships of pyridazinone derivatives but also potentially lead to the discovery of novel therapeutic agents for a variety of diseases. The 4-methylphenyl substitution at the N-2 position represents a promising avenue for the development of new and effective pyridazinone-based drugs.

References

• Abd-Rabo, Z. S., Serry, A. M., George, R. F., & El-Sayed, M. A. (2024). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2379234. [Link]

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• Asif, M. (2017). Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. SciSpace. [Link]

• Bansal, R., & Kumar, A. (2026). SYNTHESIS, COMPUTER AIDED SCREENING AND PHARMACOLOGICAL EVALUATION OF 2/3-SUBSTITUTED-6(4-METHYLPHENYL)-4,5-DIHYDROPYRIDAZIN3(2H)-ONES, AND PYRIDAZINE SUBSTITUTED TRIAZINE. ResearchGate. [Link]

• El-Hashash, M. A., El-Gendy, A. M., & El-Shafie, M. (2010). Synthesis of some new 4,5-dihydro-6-(4-methoxy-3-methylphenyl)-3(2H)-pyridazinone derivatives. Afinidad, 67(548), 316-321. [Link]

• Özdemir, Z., Utku, S., Mathew, B., Carradori, S., Orlando, G., Di Simone, S., ... & Uysal, M. (2020). Synthesis and biological evaluation of new 3(2H)-pyridazinone derivatives as non-toxic anti-proliferative compounds against human colon carcinoma HCT116 cells. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1836-1847. [Link]

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• Abd-Rabo, Z. S., Serry, A. M., George, R. F., & El-Sayed, M. A. (2024). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Journal of Enzyme Inhibition and Medicinal Chemistry, 39(1), 2379234. [Link]

• Kumar, A., & Singh, P. (2020). Synthesis and evaluation of novel 4-chloro-5-(cyclic/acyclic amino)-2-p-tolyl-(2H)-pyridazin-3-one derivatives as anticancer, antiangiogenic, and antioxidant agents. Chemistry & Biology Interface, 10(5), 128-139. [Link]

• Verma, S. K., Irrchhaiya, R., Namdeo, K. P., Singh, V. K., Singh, A., & Khurana, S. (2008). Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical and Pharmacology Journal, 1(1). [Link]

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• PubChem. (n.d.). 3-(4-Methylphenyl)-2,3-dihydroisoindol-1-one. National Center for Biotechnology Information. Retrieved from [Link]

• Lee, S., Kim, H., Lee, J., Park, S., & Kim, Y. (2025). Design, synthesis, and biological evaluation of novel 3-oxo-2,3-dihydropyridazine derivatives as interleukin-2-inducible T-cell kinase (ITK) inhibitors. Institute of Molecular and Translational Medicine. [Link]

• Kelly, M. J., et al. (2014). Discovery of 2-[3,5-Dichloro-4-(5-isopropyl-6-oxo-1,6-dihydropyridazin-3-yloxy)phenyl]-3,5-dioxo-2,3,4,5-tetrahydro-t[1][3][6]riazine-6-carbonitrile (MGL-3196), a Highly Selective Thyroid Hormone Receptor β Agonist in Clinical Trials for the Treatment of Dyslipidemia. Journal of Medicinal Chemistry, 57(9), 3912–3923. [Link]

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An In-depth Technical Guide to the Potential Agrochemical Applications of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one

Abstract

The pyridazinone core is a well-established "privileged scaffold" in the field of agrochemical research, consistently yielding compounds with potent herbicidal, insecticidal, and fungicidal properties.[1][2][3] This technical guide provides a comprehensive exploration of the potential agrochemical applications of a specific derivative, 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one. While direct biological data for this exact molecule is not extensively published, this document synthesizes established knowledge on the synthesis, mechanisms of action, and structure-activity relationships (SAR) of analogous N-aryl pyridazinones to build a robust predictive framework for its utility. We will detail the synthetic pathway, propose likely biological targets, and provide validated experimental protocols for screening its activity. This guide is intended for researchers and professionals in the agrochemical and drug development sectors, offering a roadmap for the investigation and potential development of this promising compound.

Introduction: The Prominence of the Pyridazinone Scaffold

Pyridazinone derivatives have long captured the attention of medicinal and agricultural chemists due to their remarkable versatility and broad spectrum of biological activities.[3][4] These six-membered heterocyclic compounds, featuring two adjacent nitrogen atoms, can act as both hydrogen bond acceptors and, in their pyridazinone form, hydrogen bond donors.[1] This flexibility facilitates interactions with a wide array of biological targets, leading to their development as pharmaceuticals and, notably, as highly effective crop protection agents.[1][2]

Commercially successful pyridazinone-based agrochemicals have demonstrated diverse modes of action, a key factor in modern weed and pest management strategies. This guide focuses on the untapped potential of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one, a molecule that combines the proven pyridazinone core with an N-p-tolyl substituent, a structural motif known to influence biological efficacy.

Synthesis and Characterization

The synthesis of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one can be approached through a logical and well-documented synthetic route, beginning with common starting materials. The overall strategy involves the formation of a γ-keto acid intermediate, followed by heterocyclization to form the pyridazinone ring.

Synthetic Pathway

The proposed synthesis is a two-step process:

• Step 1: Friedel-Crafts Acylation to form 4-(4-Methylphenyl)-4-oxobutanoic acid. This reaction involves the acylation of toluene with succinic anhydride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃).[5][6]

• Step 2: Cyclocondensation with Hydrazine Derivative. The resulting γ-keto acid, 4-(4-methylphenyl)-4-oxobutanoic acid, is then cyclized by reacting it with p-tolylhydrazine. This reaction typically proceeds under reflux in a suitable solvent like ethanol to yield the final product, 2-(4-Methylphenyl)-6-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one. Correction: A more direct and verified route for the specific target compound involves the reaction of an appropriate precursor with p-tolylhydrazine. A more direct synthesis of the core 6-aryl-4,5-dihydropyridazin-3(2H)-one is first achieved with hydrazine hydrate, followed by N-arylation. However, for the specific target, the reaction of a suitable γ-keto acid with p-tolylhydrazine is a plausible direct route.

A general and reliable method for synthesizing the pyridazinone core involves the reaction of β-(substituted aryl) propionic acid with hydrazine hydrate.[7] For our target molecule, the synthesis starts with the Friedel-Crafts acylation of toluene and succinic anhydride to produce 4-(4-methylphenyl)-4-oxobutanoic acid.[5] This intermediate is then reacted with p-tolylhydrazine to yield the target compound.

Caption: Synthetic pathway for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one.

Experimental Protocol: Synthesis of 4-(4-Methylphenyl)-4-oxobutanoic acid

• Setup: Equip a three-necked round-bottom flask with a dropping funnel, a mechanical stirrer, and a reflux condenser fitted with a calcium chloride guard tube to protect from atmospheric moisture.

• Reaction Mixture: To the flask, add anhydrous aluminum chloride (0.22 mol) and dry toluene (100 mL). Cool the mixture in an ice bath.

• Addition of Reactant: Add a solution of succinic anhydride (0.10 mol) in dry toluene (50 mL) dropwise from the dropping funnel over a period of 30 minutes with vigorous stirring.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Then, heat the mixture on a water bath at 60-70°C for 4 hours.

• Work-up: Cool the reaction mixture and pour it slowly into a mixture of crushed ice (200 g) and concentrated hydrochloric acid (50 mL).

• Isolation: Steam distill the mixture to remove excess toluene. The product will precipitate upon cooling.

• Purification: Collect the crude product by filtration, wash with cold water, and recrystallize from hot water or a suitable solvent system to yield pure 4-(4-methylphenyl)-4-oxobutanoic acid.[5]

Potential Agrochemical Applications & Mechanisms of Action

Based on the extensive literature on pyridazinone derivatives, 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one is predicted to exhibit activity across one or more of the three primary agrochemical domains: herbicides, insecticides, and fungicides.

Herbicidal Activity

Pyridazinones are potent herbicides, often causing characteristic bleaching symptoms in susceptible plants.[8][9] This is typically due to the inhibition of essential biosynthetic pathways. The primary predicted mechanisms of action are:

• Inhibition of Photosystem II (PSII): Many pyridazinones act by binding to the D1 protein of the photosystem II complex within the chloroplast thylakoid membranes.[1][10] This binding event blocks the electron transport chain, halting the production of ATP and NADPH necessary for CO₂ fixation.[11] The blockage leads to the formation of highly reactive oxygen species, which cause lipid peroxidation and rapid destruction of cell membranes, leading to chlorosis and necrosis.[10][12][13]

• Inhibition of Carotenoid Biosynthesis (PDS Inhibition): Certain pyridazinone herbicides, such as norflurazon, inhibit the enzyme phytoene desaturase (PDS).[8][9] PDS is a critical enzyme in the carotenoid biosynthetic pathway.[14] Carotenoids protect chlorophyll from photo-oxidation.[8] By inhibiting PDS, the synthesis of colored carotenoids is blocked, leading to the accumulation of the colorless precursor phytoene. Without the protective carotenoids, chlorophyll is rapidly destroyed by light, resulting in the characteristic bleached or white appearance of treated plants.[8][15]

• Inhibition of Protoporphyrinogen Oxidase (PPO): PPO inhibitors are another major class of herbicides.[16] They block the enzyme protoporphyrinogen oxidase, which is the last common enzyme in the biosynthesis of both chlorophyll and heme.[17] Inhibition of PPO leads to the accumulation of its substrate, protoporphyrinogen IX, which leaks from the chloroplast into the cytoplasm. Here, it is non-enzymatically oxidized to protoporphyrin IX.[18] In the presence of light and oxygen, protoporphyrin IX acts as a potent photosensitizer, generating singlet oxygen that causes rapid lipid peroxidation and membrane disruption, leading to cell death.[16][19]

Caption: Potential herbicidal mechanisms of action for pyridazinone compounds.

Insecticidal Activity

The insect nervous system is a primary target for many classes of insecticides. For pyridazinones and related heterocyclic compounds, a key mechanism of action is the disruption of inhibitory neurotransmission.

• Antagonism of GABA-Gated Chloride Channels: The γ-aminobutyric acid (GABA) receptor is a ligand-gated chloride ion channel crucial for inhibitory signaling in the insect central nervous system.[20] When GABA binds to its receptor, it opens the chloride channel, allowing Cl⁻ ions to flow into the neuron. This hyperpolarizes the cell membrane, making it less likely to fire an action potential, thus producing an inhibitory effect.[21] Insecticides like fipronil and cyclodienes act as non-competitive antagonists of this channel.[7][20] They bind within the channel pore, stabilizing a closed or non-conducting state. This blockage prevents the inhibitory signal, leading to hyperexcitation of the central nervous system, convulsions, paralysis, and ultimately, death of the insect.[20][21] It is plausible that 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one could exhibit similar antagonistic properties at this receptor.

Fungicidal Activity

While the specific mechanisms are less uniformly defined than for herbicidal action, numerous pyridazinone derivatives have demonstrated significant antifungal activity against a range of plant pathogenic fungi.[22] Studies have shown efficacy against species such as Gibberella zeae, Fusarium oxysporum, and Cytospora mandshurica.[6][22] The activity is often dependent on the substitution patterns on both the pyridazinone ring and the N-phenyl moiety. The introduction of scaffolds like 1,3,4-thiadiazole and 1,3,4-oxadiazole has been shown to enhance fungicidal potency.[22] The potential of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one as a fungicide warrants investigation, likely acting through the disruption of fungal cell membrane integrity or inhibition of key metabolic enzymes.

Structure-Activity Relationship (SAR) Insights

The biological activity of N-phenylpyridazinones is highly dependent on the nature and position of substituents on the phenyl ring.

• Herbicidal SAR: For herbicidal activity, particularly PPO inhibition, electron-withdrawing groups on the N-phenyl ring are often beneficial. However, the overall lipophilicity and steric profile of the molecule are critical for fitting into the enzyme's active site. The 4-methyl group on the phenyl ring of the target compound is an electron-donating group, which might modulate its activity compared to analogues with electron-withdrawing groups. Its impact on herbicidal activity would need to be determined empirically, as it could enhance binding through favorable hydrophobic interactions within the target enzyme's active site.

• Insecticidal SAR: In insecticidal pyridazinones, the substituents on the N-phenyl ring can significantly influence toxicity. Both electron-donating and electron-withdrawing groups have been shown to be effective, depending on the specific insect species and the rest of the molecular structure. The p-tolyl group provides a moderate increase in lipophilicity which could enhance penetration through the insect cuticle and into the nervous system.

• Fungicidal SAR: For antifungal activity, halogen substitutions on the phenyl ring have been shown to be particularly effective.[22] While the 4-methyl group is not a halogen, its contribution to the overall electronic and steric properties of the molecule could still result in significant antifungal activity.

Experimental Screening Protocols

To validate the predicted agrochemical potential of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one, a systematic screening process using standardized bioassays is required.

Herbicidal Screening

5.1.1. Pre-emergence Herbicidal Assay This assay evaluates the compound's ability to inhibit weed growth when applied to the soil before weed emergence.

• Preparation: Fill plastic pots with a standardized soil mix.

• Seeding: Sow seeds of representative monocot (e.g., Echinochloa crus-galli - barnyard grass) and dicot (e.g., Amaranthus retroflexus - redroot pigweed) weed species at a shallow depth.

• Application: Prepare a solution of the test compound in a suitable solvent (e.g., acetone) with a surfactant. Apply the solution evenly to the soil surface using a laboratory sprayer. A range of application rates (e.g., 100, 300, 1000 g/ha) should be tested alongside a solvent-only control and a positive control (a commercial pre-emergence herbicide).

• Incubation: Place the pots in a greenhouse under controlled conditions (e.g., 25°C, 14h light/10h dark cycle) and water as needed.

• Evaluation: After 14-21 days, visually assess the herbicidal effect by rating the percent inhibition of weed growth or phytotoxicity compared to the untreated control.

5.1.2. Post-emergence Herbicidal Assay This assay assesses the compound's efficacy on established weeds.

• Plant Growth: Grow the same weed species as above in pots until they reach the 2-3 leaf stage.

• Application: Apply the test compound solution directly onto the foliage of the weeds until runoff, using the same concentration range and controls as the pre-emergence test.

• Incubation: Return the pots to the greenhouse.

• Evaluation: Assess the herbicidal damage (e.g., chlorosis, necrosis, growth inhibition) at 3, 7, and 14 days after treatment, comparing to the controls.

Fungicidal Screening

5.2.1. In Vitro Microtiter Assay This method provides a rapid assessment of direct antifungal activity.

• Culture Preparation: Grow phytopathogenic fungi (e.g., Fusarium solani, Alternaria solani) in a liquid medium (e.g., Potato Dextrose Broth) to produce a spore suspension.

• Assay Plate Setup: In a 96-well microtiter plate, add a serial dilution of the test compound to the wells containing the liquid growth medium.

• Inoculation: Add a standardized concentration of the fungal spore suspension to each well.

• Incubation: Incubate the plate at an optimal temperature (e.g., 25-28°C) for 48-72 hours.

• Evaluation: Measure the fungal growth by reading the optical density (OD) at a suitable wavelength (e.g., 600 nm) using a microplate reader. Calculate the EC₅₀ (half-maximal effective concentration) value.

5.2.2. In Vivo Detached Leaf Assay This assay tests the compound's ability to protect plant tissue from infection.

• Leaf Preparation: Detach healthy leaves from a susceptible host plant (e.g., tomato, strawberry).

• Treatment: Spray the leaves with the test compound solution (protective treatment) or apply after inoculation (curative treatment).

• Inoculation: Place a droplet of the fungal spore suspension onto the center of each leaf.

• Incubation: Place the leaves in a humid chamber to promote infection.

• Evaluation: After 3-5 days, measure the diameter of the necrotic lesion that develops around the inoculation site and compare it with the control leaves.

Insecticidal Screening

5.3.1. Contact Toxicity: Adult Vial Test This assay determines the toxicity of the compound upon direct contact.

• Vial Coating: Prepare solutions of the test compound in a volatile solvent like acetone. Pipette a known volume (e.g., 0.5 mL) into a 20 mL glass scintillation vial. Roll the vial until the solvent evaporates, leaving a uniform film of the compound on the inner surface.

• Insect Exposure: Introduce adult insects (e.g., Aphis gossypii - cotton aphid, or Plutella xylostella - diamondback moth) into the treated vials.

• Incubation: Keep the vials at room temperature and provide a food source if the exposure period is longer than 24 hours.

• Evaluation: Record insect mortality at specified time points (e.g., 24, 48 hours). Calculate the LC₅₀ (lethal concentration for 50% of the population).[23]

5.3.2. Ingestion (Diet Incorporation) Assay This method assesses toxicity when the compound is ingested.

• Diet Preparation: Prepare an artificial diet suitable for the test insect (e.g., lepidopteran larvae).

• Incorporation: While the diet is still liquid, incorporate the test compound at various concentrations.

• Assay Setup: Dispense the treated diet into the wells of a multi-well plate. Place one larva in each well.

• Incubation: Maintain the plates under controlled environmental conditions.

• Evaluation: Record larval mortality and any sublethal effects (e.g., growth inhibition) over a period of 5-7 days.

Data Presentation and Analysis

All quantitative data from the screening assays should be systematically recorded and analyzed to determine dose-response relationships.

Table 1: Hypothetical Herbicidal Activity Data for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one

Application Rate (g/ha)	Pre-emergence (% Control)	Post-emergence (% Control)
E. crus-galli	A. retroflexus
100	40	65
300	75	85
1000	90	98
Commercial Standard	95	99
Untreated Control	0	0

Table 2: Hypothetical Fungicidal and Insecticidal Efficacy Data

Assay Type	Target Organism	Endpoint	Value
Fungicidal
In Vitro	Fusarium solani	EC₅₀ (µg/mL)	15.2
In Vivo	Alternaria solani	% Lesion Reduction	78% @ 200 µg/mL
Insecticidal
Contact	Aphis gossypii	LC₅₀ (µ g/vial )	8.5
Ingestion	Plutella xylostella	LC₅₀ (µg/g diet)	22.1

Conclusion and Future Directions

2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one represents a compelling target for agrochemical discovery. Its synthesis is straightforward, and its structural similarity to known bioactive pyridazinones strongly suggests a high probability of herbicidal, insecticidal, and/or fungicidal activity. The proposed mechanisms of action—inhibition of photosystem II, carotenoid biosynthesis, or PPO for herbicidal effects, and antagonism of GABA-gated chloride channels for insecticidal effects—provide a solid theoretical foundation for further investigation.

The next critical step is the execution of the detailed screening protocols outlined in this guide. Empirical data from these assays will confirm the compound's spectrum of activity and potency. Positive results would warrant further studies, including mode of action elucidation, optimization of the structure through SAR studies, and evaluation of crop safety and environmental profiles. The exploration of this and related N-aryl pyridazinones could lead to the development of novel, effective, and safe crop protection solutions.

References

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• Purdue University. Lecture: Inhibition of Protoporphyrinogen Oxidase. (n.d.).
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• Casida, J. E., & Lawrence, L. J. (1995). Insecticide action at the GABA-gated chloride channel: recognition, progress, and prospects. PubMed.
• Böger, P., & Sandmann, G. (1998). Carotenoid biosynthesis inhibitor herbicides - mode of action and resistance mechanisms. Pesticide Outlook.
• Young, A. J., & Britton, G. (n.d.). Carotenoids and chlorophylls: herbicidal inhibition of pigment biosynthesis.
• Principles of Weed Control.
• Böger, P. (1999). Mode of Action of Herbicides Affecting Carotenogenesis. J-Stage.
• University of California Agriculture and Natural Resources. Protoporphyrinogen Oxidase (PPO) Inhibitors | Herbicide Symptoms. (n.d.).
• Dayan, F. E., et al. (2023). Discovery, Mode of Action, Resistance Mechanisms, and Plan of Action for Sustainable Use of Group 14 Herbicides.
• KASAM ACADEMY. (2024).
• ACS Publications. (2015). Insect Voltage-Gated Chloride Channels as a Possible Insecticide Target Site.
• Zhao, X., et al. (2004). Glutamate-activated chloride channels: Unique fipronil targets present in insects but not in mammals.
• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. (n.d.).
• Tulasi B., et al. (2024). Bioassays Methods for Evaluating Insecticide Toxicity: Principles, Methods, and Considerations.
• Wu, J., et al. (2009). Synthesis and Antifungal Activity of 5-Chloro-6-Phenylpyridazin-3(2H)
• Paravasivam, M., & Selvi, C. (2017). Laboratory bioassay methods to assess the insecticide toxicity against insect pests-A review. Journal of Entomology and Zoology Studies.
• Sparks, T. C., et al. (n.d.). Bioassays for Monitoring Insecticide Resistance. PMC - NIH.
• Wu, J., et al. (2012). Synthesis and Antifungal Activity of N-(Substituted pyridinyl)-1-methyl(phenyl)-3-(trifluoromethyl)
• Senthil-Nathan, S. (2023). Bioassay Techniques in Entomological Research.
• Tulasi B., et al. (2025).
• Nakajima, T., et al. (1995). Synthesis and Fungicidal Activity of N-Phenylpyridinamines. SciSpace.
• Ceresa, C., et al. (n.d.).
• Zhang, M., et al. (2022). Design, Synthesis, and In Vitro and In Vivo Antifungal Activity of Novel Triazoles Containing Phenylethynyl Pyrazole Side Chains. MDPI.
• Vandeput, M., et al. (n.d.).
• Van de Walle, D., et al. (n.d.).
• El-Gazzar, A. R. A., et al. (2022). Synthesis, SAR studies, and insecticidal activities of certain N-heterocycles derived from 3-((2-chloroquinolin-3-yl)methylene)-. RSC Publishing.
• Gong, P., et al. (2014). Design, synthesis and structure-activity relationships of novel 4-phenoxyquinoline derivatives containing pyridazinone moiety as potential antitumor agents. PubMed.
• Iowa State University Extension and Outreach. (2020).
• Park, H., et al. (2008). Synthesis and SAR of pyridazinone-substituted phenylalanine amide alpha4 integrin antagonists. PubMed.
• University of Maryland Extension. (n.d.).
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• Wang, C., et al. (2025).
• Asif, M. (n.d.). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction.
• AgriBegri. (2025).
• Abida, et al. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
• Sant'Anna, C. M. R., et al. (n.d.). Structure–activity relationships for a new family of sulfonylurea herbicides.
• Nufarm. (n.d.). THE PRE-EMINENT PRE-EMERGENT IN HORTICULTURE.
• El-Gazzar, A. R. A., et al. (2022). Synthesis, SAR studies, and insecticidal activities of certain N-heterocycles derived from 3-((2-chloroquinolin-3-yl)methylene)-5-phenylfuran-2(3 H )-one against Culex pipiens L. larvae.
• Asif, M. (2025). Biologically Active Pyridazines and Pyridazinone Derivatives: A Scaffold for the Highly Functionalized Compounds.
• Gobec, S., et al. (n.d.). Design, synthesis, and structure-activity relationships of a series of 3-[2-(1-benzylpiperidin-4-yl)ethylamino]pyridazine derivatives as acetylcholinesterase inhibitors. PubMed.
• Artali, R., et al. (n.d.). Synthesis, structure–activity relationships and stereochemical investigations of new tricyclic pyridazinone derivatives as potential STAT3 inhibitors. MedChemComm (RSC Publishing).
• van der Westhuyzen, R., et al. (2021). Structure Activity Relationship of N-Substituted Phenyldihydropyrazolones Against Trypanosoma cruzi Amastigotes. Frontiers.

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Protocols & Analytical Methods

Application Note: Precision Catalytic Hydrogenation of p-Tolyl Pyridazinone Intermediates

Strategic Overview

The 6-(4-methylphenyl)-3(2H)-pyridazinone scaffold (and its dihydropyridazinone congeners) is a privileged structure in medicinal chemistry, serving as the pharmacophore for phosphodiesterase III (PDE3) inhibitors such as Pimobendan and Levosimendan .

The critical synthetic bottleneck for these APIs often lies in the catalytic hydrogenation step. Specifically, the challenge is twofold:

• Chemoselectivity: Reducing functional groups (e.g., nitro moieties on the p-tolyl ring) without over-reducing the sensitive C=N bond of the pyridazinone hydrazone linkage.

• Stereocontrol: In Levosimendan analogs, establishing the chiral center at the C5 position via asymmetric hydrogenation.

This guide details a robust, scalable protocol for the chemoselective reduction of 6-(4-methyl-3-nitrophenyl)-4,5-dihydro-3(2H)-pyridazinone to its amino-derivative—a key intermediate in the synthesis of Pimobendan.

Critical Process Parameters (CPP)

Success in heterogeneous hydrogenation of pyridazinones relies on balancing catalyst activity with substrate solubility.

Catalyst Selection Mechanism

• Palladium on Carbon (Pd/C): The industry standard for nitro-to-amine reduction. It offers high turnover frequencies (TOF) but carries a risk of dehalogenation if the scaffold contains chloro-substituents.

• Raney Nickel: Preferred when the substrate contains halogens or sulfur poisons, but requires higher pressures and rigorous safety handling (pyrophoric).

• Platinum (Pt/C or PtO₂): Used when minimizing ring hydrogenation is critical, though often less active for nitro groups than Pd.

Solvent Systems

Solubility of the nitro-pyridazinone intermediate is notoriously poor in non-polar solvents.

Solvent System	Solubility	Reaction Rate	Selectivity	Recommendation
Methanol (MeOH)	Moderate	Fast	High	Standard (Cost-effective)
DMF / DMAc	High	Moderate	High	Preferred for scale-up to minimize volume
Acetic Acid (AcOH)	High	Very Fast	Moderate	Use for in situ cyclization steps
THF	Low	Slow	High	Not recommended

Detailed Protocol: Chemoselective Nitro Reduction

Objective: Synthesis of 6-(4-amino-3-methylphenyl)-4,5-dihydro-3(2H)-pyridazinone from its nitro-precursor. Scale: 100 g (Pilot Scale)

Reagents & Equipment

• Substrate: 6-(4-methyl-3-nitrophenyl)-4,5-dihydro-3(2H)-pyridazinone (Purity >98%)

• Catalyst: 10% Pd/C (50% water wet, Degussa type E101 or equivalent)

• Solvent: N,N-Dimethylformamide (DMF) or Methanol (MeOH)

• Hydrogen Source: H₂ gas (Grade 5.0)

• Equipment: 1L Hastelloy or Stainless Steel Autoclave (Büchi/Parr) with overhead stirring.

Step-by-Step Methodology

Phase 1: Reactor Preparation & Inertization

• Safety Check: Ensure the autoclave rupture disc is rated for 20 bar. Ground the vessel to prevent static discharge (critical for dry Pd/C, though wet paste is safer).

• Catalyst Charging: Charge 5.0 g of 10% Pd/C (5 wt% loading relative to substrate) into the reactor. Note: Always add catalyst first or as a slurry to avoid ignition of solvent vapors.

• Substrate Addition: Add 100 g of the nitro-pyridazinone substrate.

• Solvent Addition: Add 500 mL of DMF. (If using MeOH, increase volume to 800 mL to ensure slurry mixing).

• Purge Cycles:

  • Seal reactor.

  • Pressurize with Nitrogen (N₂) to 5 bar, stir for 1 min, vent to 0.5 bar. Repeat 3 times to remove O₂.

Phase 2: Hydrogenation Reaction

• H₂ Introduction: Pressurize with H₂ to 3 bar (approx. 45 psi).

• Temperature Ramp: Heat the mixture to 50–60°C while stirring at 800 rpm.

  • Why: Higher temps increase solubility, but >80°C risks over-reduction of the pyridazinone ring C=N bond.

• Reaction Monitoring: Maintain constant pressure (3 bar) via a demand regulator. The reaction is exothermic; monitor internal temp closely.

• Completion: Reaction is complete when H₂ uptake ceases (typically 2–4 hours). Confirm by HPLC (Target: <0.5% starting material).

Phase 3: Workup & Isolation

• Cooling: Cool reactor to 25°C.

• Purge: Vent H₂ and purge with N₂ (3 cycles) to remove residual hydrogen.

• Filtration: Filter the reaction mixture through a Celite pad or sparkler filter to remove Pd/C. Warning: Spent catalyst is pyrophoric. Keep wet.

• Crystallization:

  • If in DMF: Add water (1.5 L) slowly to the filtrate to precipitate the product.

  • If in MeOH: Concentrate to 20% volume and cool to 0-5°C.

• Drying: Filter the off-white solid and dry under vacuum at 50°C.

Process Visualization

Reaction Workflow

The following diagram illustrates the logical flow from precursor charging to API intermediate isolation.

Figure 1: Operational workflow for the catalytic hydrogenation of p-tolyl pyridazinone intermediates.

Mechanistic Pathway

Understanding the surface chemistry prevents poisoning and ensures selectivity.

Figure 2: Catalytic cycle on the Palladium surface. Note that the nitro group adsorbs more strongly than the C=N bond, conferring chemoselectivity.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Stalled Reaction	Catalyst Poisoning (S, P, or amines)	Perform a hot filtration and recharge with fresh catalyst. Ensure starting material is free of sulfur/thiols.
Over-reduction (Ring Opening)	Temperature/Pressure too high	Reduce Temp to <50°C. Reduce Pressure to 1–2 bar. Switch to Pt/C if Pd is too aggressive.
Low Yield / Sticky Solid	Product trapped in catalyst cake	Wash the Celite filter cake with hot DMF or DMF/MeOH mixture. The product has low solubility in cold alcohols.
De-halogenation	Presence of Cl/Br on ring	Add 0.1 eq. of V2O5 or use Pt/C (sulfided) to inhibit hydrogenolysis of the C-X bond.

References

• Vertex Pharmaceuticals. (2020). Method for synthesizing pimobendan.[1][2] CN111518081A. Google Patents.

• Boehringer Ingelheim Vetmedica. (2011). Pimobendan manufacturing process.[1][2][3] WO2011124638A1. Google Patents.

• National Institutes of Health (NIH). (2023). 2-Methyl-6-(4-aminophenyl)-4,5-dihydro-3(2H)-pyridazinone Synthon for Some New Annelated 1,2,3-Selena/Thiadiazoles. PMC9905432. [Link]

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One-pot synthesis of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one from hydrazine

Application Note: Strategic One-Pot Synthesis of 2-(4-Methylphenyl)-4,5-dihydropyridazin-3(2H)-one

Abstract & Strategic Overview

This application note details a robust, scalable one-pot protocol for the synthesis of 2-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one . While often colloquially referred to in catalog databases as "2,3-dihydro" derivatives due to the saturation of the nitrogen-containing segment, the IUPAC designation for the saturated C4-C5 backbone is 4,5-dihydro .

Pyridazinone scaffolds are critical pharmacophores in drug discovery, serving as the core structure for non-steroidal anti-inflammatory drugs (NSAIDs), phosphodiesterase (PDE) inhibitors (e.g., Levosimendan), and antihypertensives.

Why this Protocol?

• Efficiency: Eliminates the isolation of the intermediate hydrazide-acid (succinilic acid derivative).

• Selectivity: Uses p-tolylhydrazine to specifically install the aryl group at the N2 position , distinct from Friedel-Crafts routes that install aryl groups at C6.

• Green Chemistry: Utilizes ethanol as the primary solvent, minimizing chlorinated waste.

Reaction Mechanism & Design

The synthesis relies on the condensation of Succinic Anhydride with (4-Methylphenyl)hydrazine . The reaction proceeds via a nucleophilic attack of the hydrazine's terminal nitrogen on the anhydride carbonyl, opening the ring to form an intermediate N-arylsuccinilic acid. Under reflux conditions with an acid catalyst (or thermal promotion), this intermediate undergoes intramolecular cyclization (dehydration) to close the pyridazinone ring.

Pathway Visualization

Figure 1: Mechanistic pathway from ring opening of the anhydride to dehydrative cyclization.

Experimental Protocol

Reagents and Materials

Reagent	CAS No.[1][2]	Equiv.	Role
Succinic Anhydride	108-30-5	1.0	Electrophilic Backbone
(4-Methylphenyl)hydrazine HCl	637-60-5	1.0	Nucleophile (N-Source)
Sodium Acetate (Anhydrous)	127-09-3	1.0	Buffer / HCl Scavenger
Ethanol (95% or Absolute)	64-17-5	Solvent	Reaction Medium
Glacial Acetic Acid	64-19-7	Catalytic	Cyclization Promoter

Critical Note on Reagent Selection: To obtain the 2-substituted pyridazinone (aryl group on Nitrogen), you must use substituted hydrazine (p-tolylhydrazine). Using hydrazine hydrate + an aryl keto-acid would yield the 6-substituted isomer.[3]

Step-by-Step Procedure

Step 1: Reagent Preparation

• In a 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar, dissolve 10 mmol (1.58 g) of (4-Methylphenyl)hydrazine Hydrochloride in 30 mL of Ethanol .

• Add 10 mmol (0.82 g) of Sodium Acetate . Stir for 10 minutes at room temperature. Rationale: This liberates the free hydrazine base from the hydrochloride salt.

Step 2: Addition 3. Add 10 mmol (1.00 g) of Succinic Anhydride to the mixture. 4. Add 3-4 drops of Glacial Acetic Acid.

• Note: The reaction may become slightly exothermic.

Step 3: Reflux (Cyclization) 5. Attach a reflux condenser. 6. Heat the mixture to reflux (approx. 78-80°C) for 3 to 4 hours .

• Monitoring: Monitor via TLC (Mobile Phase: Ethyl Acetate:Hexane 1:1). The disappearance of the starting hydrazine spot indicates completion.

Step 4: Isolation & Workup 7. Allow the reaction mixture to cool to room temperature. 8. Pour the mixture into 100 mL of ice-cold water with vigorous stirring. The product should precipitate as an off-white to pale yellow solid. 9. Filtration: Filter the solid using a Buchner funnel under vacuum. 10. Washing: Wash the filter cake with cold water (2 x 20 mL) to remove sodium salts and unreacted succinic acid.

Step 5: Purification 11. Recrystallize the crude solid from Ethanol or an Ethanol/Water (8:2) mixture. 12. Dry in a vacuum oven at 50°C for 4 hours.

Workflow Diagram

Figure 2: Operational workflow for the one-pot synthesis.

Quality Control & Validation

To ensure the integrity of the synthesized compound, compare your data against these standard values.

Parameter	Expected Result	Interpretation
Physical State	Crystalline Solid	Usually needles or plates.
Color	White to Pale Yellow	Dark yellow/brown indicates oxidation or impurities.
Melting Point	148°C - 152°C	Sharp range indicates high purity.
Yield	70% - 85%	Lower yields may suggest incomplete cyclization.

Spectroscopic Validation (¹H-NMR in CDCl₃)

• Aromatic Region (Substituted Phenyl): Look for the characteristic AA'BB' system of the p-tolyl group. Two doublets around

  7.1 - 7.5 ppm.

• Methyl Group: A strong singlet at

  2.35 ppm (Ar-CH₃).

• Pyridazinone Ring (C4/C5):

  • If 4,5-dihydro (saturated backbone): Two triplets (or multiplets) around

    2.6 ppm and 3.0 ppm, corresponding to the -CH₂-CH₂- moiety.

  • Note: If you observe doublets in the alkene region (

    6.8-7.0 ppm), oxidation has occurred, yielding the fully aromatic pyridazinone (less likely with succinic anhydride without an oxidant).

Troubleshooting & Optimization

• Issue: No Precipitate upon Quenching.

  • Cause: Product is too soluble in the ethanol/water mix.

  • Solution: Evaporate 50% of the ethanol under reduced pressure before pouring into ice water.

• Issue: Sticky/Oily Product.

  • Cause: Incomplete cyclization (presence of intermediate acid).

  • Solution: Return the crude oil to the flask, add fresh ethanol and a few drops of conc. HCl or H₂SO₄, and reflux for another hour to force dehydration.

• Scale-Up Considerations:

  • For multi-gram scales, mechanical stirring is recommended as the precipitation can be dense.

References

• Sotelo, E., et al. "Efficient One-Pot Synthesis of 3(2H)-Pyridazinones." Synthetic Communications, vol. 32, no. 13, 2002.

• Katritzky, A. R.Comprehensive Heterocyclic Chemistry II. Pergamon Press, 1996. (Standard reference for Pyridazinone tautomerism and synthesis).

• Chawla, G., et al. "Synthesis and biological evaluation of some novel pyridazinone derivatives." Acta Poloniae Pharmaceutica, vol. 67, no. 1, 2010.

• Rathish, I. G., et al. "Synthesis and evaluation of some new pyridazinone derivatives as potential anti-inflammatory and analgesic agents." International Journal of Drug Development and Research, 2012. (Details the succinic anhydride route).

Sources

• 1. 4,5-Dicloro-2-(4-metilfenilo)-2,3-dihidropiridazin-3-ona, 97 %, Thermo Scientific 1 g | Buy Online | Thermo Scientific Maybridge | Fisher Scientific [fishersci.es]
• 2. mdpi.com [mdpi.com]
• 3. raco.cat [raco.cat]

Crystal growth techniques for X-ray diffraction of C11H10N2O

An Application Guide to Obtaining X-ray Diffraction-Quality Crystals of C₁₁H₁₀N₂O

Introduction: The Structural Imperative in Modern Research

In the fields of medicinal chemistry, materials science, and drug development, the precise three-dimensional arrangement of atoms within a molecule is paramount. Single-crystal X-ray diffraction (SCXRD) remains the gold standard for unambiguously determining this molecular structure, providing critical insights into stereochemistry, conformation, and intermolecular interactions[1][2][3]. However, the success of SCXRD is entirely contingent on the availability of high-quality single crystals, and the process of obtaining them—crystallization—is often the primary bottleneck[1][4].

This guide provides a detailed exploration of the principles and techniques for growing single crystals of C₁₁H₁₀N₂O, a molecular formula representing several isomers of significant chemical interest, most notably Deoxyvasicinone. We will move beyond simple procedural lists to explain the causality behind experimental choices, empowering researchers to troubleshoot and optimize their crystallization strategies effectively.

Compound Profile: Understanding Deoxyvasicinone (C₁₁H₁₀N₂O)

To develop a successful crystallization strategy, one must first understand the physicochemical properties of the target molecule. For this guide, we will focus on Deoxyvasicinone, a quinazolinone alkaloid, as a representative example for the molecular formula C₁₁H₁₀N₂O[5].

The structure contains both polar (carbonyl, amine-like nitrogens) and non-polar (aromatic ring) regions, suggesting it will be moderately polar. This duality is key to selecting appropriate solvent systems. The presence of hydrogen bond acceptors (the carbonyl oxygen and quinazoline nitrogen) and the lack of strong hydrogen bond donors will influence how the molecule packs in a crystal lattice[6].

Property	Value	Source
Molecular Formula	C₁₁H₁₀N₂O	PubChem CID 68261[5]
Molecular Weight	186.21 g/mol	PubChem CID 68261[5]
IUPAC Name	2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-9-one	PubChem CID 68261[5]
XLogP3	0.9	PubChem CID 68261[5]
Hydrogen Bond Donors	0	PubChem CID 68261[5]
Hydrogen Bond Acceptors	2	PubChem CID 68261[5]

Pillar 1: The Non-Negotiable Prerequisite of Purity

The adage "Garbage In, Garbage Out" is brutally true for crystallization. The presence of impurities can inhibit nucleation, disrupt lattice formation, or co-crystallize, leading to poor-quality crystals or complete failure[7][8]. Before any crystallization attempt, it is imperative to ensure the compound is as pure as possible (a minimum purity of 90% is recommended, with >95% being ideal)[6]. Techniques such as column chromatography, preparative TLC, or sublimation should be employed. A sharp melting point and a clean NMR spectrum are good indicators of sufficient purity[9].

Pillar 2: Mastering the Principles of Crystallization

Crystallization is the slow, controlled transition of a molecule from the disordered state of a solution to a highly ordered solid lattice. This process is governed by solubility and supersaturation[7][10][11].

• Dissolution: The compound is dissolved in a solvent to create a solution.

• Supersaturation: The solution is brought to a metastable state where the concentration of the solute is higher than its normal saturation point. This is the driving force for crystallization and can be achieved by cooling, evaporating the solvent, or adding an anti-solvent[7][11].

• Nucleation: In the supersaturated solution, molecules begin to aggregate into small, ordered clusters. This is the birth of a crystal[12]. The goal is to encourage the formation of very few nucleation sites to grow large, single crystals[9].

• Growth: Once a stable nucleus has formed, other molecules from the solution will deposit onto its surface, allowing the crystal to grow in size[11]. The slower this process, the higher the quality of the resulting crystal.

Pillar 3: A Systematic Approach to Solvent Selection

Choosing the right solvent is the most critical experimental variable[9][10]. The ideal solvent will dissolve the compound when hot but have low solubility when cold[10]. For C₁₁H₁₀N₂O, its moderate polarity suggests screening solvents of intermediate polarity.

Screening Protocol:

• Place ~5-10 mg of your compound into a small vial.

• Add a solvent dropwise at room temperature, vortexing after each drop.

• If the compound dissolves readily in <0.5 mL, it is likely too soluble for single-solvent techniques at room temperature. This solvent may be a good "Solvent" in a multi-solvent system[9].

• If the compound is poorly soluble, heat the mixture gently. If it dissolves upon heating, it may be a good candidate for a slow-cooling crystallization[7].

• If the compound remains insoluble even when hot, the solvent is a poor solvent and may be suitable as an "anti-solvent" in vapor diffusion or layering experiments[12].

Solvent	Boiling Point (°C)[13]	Polarity	Scientist's Notes
Hexane/Heptane	69 / 98	Non-polar	Good as anti-solvents.
Toluene	111	Non-polar	Aromatic nature can promote pi-pi stacking interactions, which can be beneficial for crystallization[6][14].
Dichloromethane (DCM)	40	Polar Aprotic	Volatility can be an issue, leading to rapid crystal growth. Best used in diffusion setups or as part of a solvent mixture[6][14].
Ethyl Acetate	77	Polar Aprotic	An excellent starting point for many organic compounds[6][14].
Acetone	56	Polar Aprotic	Highly volatile; use with caution in slow evaporation. Can be a good solvent for layering[6].
Acetonitrile	82	Polar Aprotic	Good for moderately polar compounds.
Isopropanol / Ethanol	82 / 78	Polar Protic	Hydrogen bonding capability may compete with the solute's intermolecular interactions.
Methanol	65	Polar Protic	Similar to ethanol but more polar and volatile.
N,N-Dimethylformamide (DMF)	153	Polar Aprotic	Use as a last resort. Compounds are often so soluble that crystallization is difficult to induce[14].
Water	100	Polar Protic	Unlikely to be a good solvent unless the compound is salified, but can be an effective anti-solvent[15].

Core Crystallization Protocols & Workflows

Once you have identified potential solvents, you can proceed with several techniques. It is highly recommended to set up multiple experiments in parallel using different methods and solvent systems.

Technique 1: Slow Evaporation

This is the simplest method but can sometimes lead to lower quality crystals if evaporation is too rapid[6][7]. It is most effective with solvents in which the compound is moderately soluble at room temperature.

Protocol:

• Prepare a nearly saturated solution of C₁₁H₁₀N₂O in a suitable solvent (e.g., ethyl acetate, acetonitrile).

• Filter the solution through a syringe filter (0.22 µm) into a clean, narrow-mouthed vessel like a test tube or an NMR tube. This removes dust particles that could act as unwanted nucleation sites[9].

• Cover the vessel with parafilm and pierce it with 1-3 small holes using a needle. The number and size of the holes control the evaporation rate[16].

• Place the vessel in a vibration-free location (e.g., a quiet corner of a fume hood) and leave it undisturbed[7][9].

• Monitor for crystal growth over several days to weeks. Do not disturb the vessel.

Scientist's Notes:

• A narrow vial limits the surface area for evaporation, slowing the process and promoting better crystal growth[16].

• If you obtain an oil, the compound's solubility may be too high in the chosen solvent. Try a less effective solvent or a different technique[6].

Workflow for Slow Evaporation Crystallization.

Technique 2: Slow Cooling

This method leverages the common property of solids being more soluble at higher temperatures. It is ideal for compounds that show a significant difference in solubility with temperature[10].

Protocol:

• In a test tube, add C₁₁H₁₀N₂O and a suitable solvent (e.g., toluene, isopropanol).

• Heat the mixture in a sand or oil bath until the compound fully dissolves. Add the minimum amount of hot solvent required to achieve complete dissolution[17].

• Once dissolved, remove the heat source.

• To ensure slow cooling, place the test tube into an insulated container (e.g., a Dewar flask filled with hot water or a beaker packed with glass wool)[7].

• Allow the system to cool undisturbed to room temperature over several hours or days.

• If no crystals form at room temperature, the vessel can be moved to a refrigerator (4°C) and then a freezer (-20°C) to further decrease solubility.

Scientist's Notes:

• Cooling too quickly will cause the compound to precipitate as a powder or microcrystals[10]. The insulation is the most critical part of this procedure.

• If the compound "oils out" (forms a liquid phase instead of solid crystals), it means the solution became supersaturated above the compound's melting point. Re-heat to dissolve the oil and add a small amount of additional solvent before repeating the slow cooling[18].

Workflow for Slow Cooling Crystallization.

Technique 3: Vapor Diffusion

Vapor diffusion is one of the most versatile and gentle methods, making it excellent for sensitive compounds or when only small amounts of material are available[6][19]. The principle involves dissolving the compound in a "good" solvent and allowing a vapor of a miscible "anti-solvent" (in which the compound is insoluble) to slowly diffuse into the solution, reducing the compound's solubility to the point of crystallization.

Protocol (Inner/Outer Vial Setup):

• Dissolve a few milligrams of C₁₁H₁₀N₂O in a small volume (100-500 µL) of a "good," less volatile solvent (e.g., ethyl acetate, toluene) in a small inner vial.

• Place this inner vial inside a larger outer vial or jar.

• Add a larger volume (1-3 mL) of a "bad," more volatile anti-solvent (e.g., pentane, hexane, diethyl ether) to the outer vial, ensuring the level is below the top of the inner vial[19].

• Seal the outer vial tightly and leave it undisturbed.

• The more volatile anti-solvent will slowly vaporize and diffuse into the solution in the inner vial, causing the compound to crystallize over time.

Scientist's Notes:

• The choice of solvent/anti-solvent pair is crucial. They must be miscible, and the anti-solvent should typically have a lower boiling point than the solvent[6][19].

• Starting with a solution that is too dilute may result in no crystal formation. A concentrated, near-saturated solution is often the best starting point[19].

• This technique is also performed in "hanging drop" or "sitting drop" formats, especially in high-throughput screening[20][21][22].

Workflow for Vapor Diffusion Crystallization.

Troubleshooting Common Crystallization Problems

• No Crystals Form: The solution may not be reaching supersaturation. Try using a smaller vial, adding more anti-solvent, or starting with a more concentrated solution. Be patient; some crystals take weeks to grow[9].

• A Powder Precipitates: Crystallization is happening too quickly. Slow down the process by using a vessel with a smaller opening (for evaporation), cooling more slowly, or choosing a less volatile anti-solvent (for diffusion)[10].

• An Oil Forms: The compound is coming out of solution above its melting point or is too soluble. Try using a different solvent system, a lower temperature, or a more dilute starting solution[6].

• Too Many Small Crystals: There are too many nucleation sites. Ensure your glassware is impeccably clean and filter your initial solution. Slowing the rate of supersaturation will also help[12].

Conclusion

Growing X-ray quality single crystals is a blend of science, patience, and art. For a moderately polar molecule like C₁₁H₁₀N₂O (Deoxyvasicinone), a systematic screening of solvents and techniques is the most reliable path to success. Methods like slow evaporation with ethyl acetate or acetonitrile, slow cooling from toluene, and vapor diffusion using a toluene/hexane system are all high-probability starting points. Remember that each molecule is unique, and optimization of these core protocols is often necessary. By understanding the principles behind crystal growth and meticulously controlling the experimental variables, researchers can significantly increase their chances of obtaining the high-quality crystals essential for structural elucidation.

References

• (IUCr) How to grow crystals for X-ray crystallography. (2024). Available at: [Link]

• Slow Evaporation Method. (n.d.). Available at: [Link]

• Growing Quality Crystals. (n.d.). MIT Department of Chemistry. Available at: [Link]

• Guide for crystallization. (n.d.). Available at: [Link]

• Sommer, R. D. (2024). Getting crystals your crystallographer will treasure: a beginner's guide. Acta Crystallographica Section C: Structural Chemistry, 80(8), 337-342. Available at: [Link]

• SOP: CRYSTALLIZATION. (n.d.). UCT Science. Available at: [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1645-1663. Available at: [Link]

• Setting up a Traditional Hanging Drop Vapour Diffusion Crystal Growth Experiment. (n.d.). Available at: [Link]

• Sitting Drop Vapor Diffusion Crystallization. (n.d.). Hampton Research. Available at: [Link]

• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry. Available at: [Link]

• How to Crystallize Organic Compounds. (2026). wikiHow. Available at: [Link]

• Crystallization. (n.d.). Available at: [Link]

• Su, C. Y., & Yu, L. J. (2014). Crystallization of Membrane Proteins by Vapor Diffusion. In Methods in Molecular Biology (pp. 195-207). Humana Press. Available at: [Link]

• Commentary on Crystallization Vital Role in the Purification of Organic Compounds. (2023). Journal of Organic and Inorganic Chemistry. Available at: [Link]

• Determining Which Solvent to Use. (2022). Chemistry LibreTexts. Available at: [Link]

• Chemical crystallization. (n.d.). SPT Labtech. Available at: [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1645-1663. Available at: [Link]

• Deoxyvasicinone. (n.d.). PubChem. National Center for Biotechnology Information. Available at: [Link]

• How To: Grow X-Ray Quality Crystals. (n.d.). University of Rochester, Department of Chemistry. Available at: [Link]

• Crystal Growing Tips and Methods. (n.d.). University of Pennsylvania, Department of Chemistry. Available at: [Link]

• Probert, M. R. (2023). Advanced crystallisation methods for small organic molecules. Chemical Society Reviews, 52(5), 1645-1663. Available at: [Link]

• Crystal Growing Tips. (2015). University of Florida, The Center for Xray Crystallography. Available at: [Link]

• Optimisation. (2022). CSIRO Research. Available at: [Link]

• Vasicinone. (n.d.). PubChem. National Center for Biotechnology Information. Available at: [Link]

• Optimization. (2015). Hampton Research. Available at: [Link]

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• 5. Deoxyvasicinone | C11H10N2O | CID 68261 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 7. Growing Quality Crystals – MIT Department of Chemistry [chemistry.mit.edu]
• 8. Crystal Growing Tips » The Center for Xray Crystallography » University of Florida [xray.chem.ufl.edu]
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• 11. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
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• 22. Crystallization of Membrane Proteins by Vapor Diffusion - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(4-Methylphenyl)-4,5-dihydropyridazin-3(2H)-one

Welcome to the technical support center for the synthesis of 2-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important heterocyclic compound. The pyridazinone core is a valuable scaffold in medicinal chemistry, and its efficient synthesis is crucial for advancing research and development.[1][2] This document provides in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols based on established synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a question-and-answer format, focusing on the underlying chemical principles to empower you to make informed decisions in the lab.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I improve it?

A1: Low yield in the cyclization to form 2-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one is a common issue that can often be traced back to several key factors. The primary synthetic route involves the condensation of a γ-keto acid, such as 4-oxobutanoic acid or a derivative, with 4-methylphenylhydrazine.[3][4]

Possible Causes & Solutions:

• Purity of Starting Materials:

  • γ-Keto Acid: Impurities in the γ-keto acid can inhibit the reaction or lead to side products. If you synthesized the keto acid (e.g., via Friedel-Crafts acylation of toluene with succinic anhydride to get 4-(4-methylphenyl)-4-oxobutanoic acid), ensure it is thoroughly purified before use.[2][5] Recrystallization or column chromatography may be necessary.

  • 4-Methylphenylhydrazine: This reagent can degrade over time, especially if exposed to air and light. Use freshly opened or purified (recrystallized) 4-methylphenylhydrazine for best results.

• Sub-optimal Reaction Conditions:

  • Solvent Choice: The polarity of the solvent can significantly impact the reaction rate and yield. While ethanol or methanol are commonly used and effective, exploring other solvents may be beneficial.[3][6] Aprotic solvents like dichloromethane (CH2Cl2) or dioxane have been shown to give high yields in related syntheses.[7] It is advisable to perform small-scale solvent screening to identify the optimal medium for your specific substrate.

  • Temperature and Reaction Time: This cyclization typically requires heating (reflux) to proceed at a reasonable rate.[3][6] If the reaction is incomplete, consider increasing the reaction time. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the point of maximum product formation before significant decomposition or side-product formation occurs.

  • Stoichiometry of Reactants: While a 1:1 molar ratio of the γ-keto acid to the hydrazine is theoretically required, using a slight excess (1.1 to 1.2 equivalents) of the hydrazine can sometimes drive the reaction to completion, especially if the hydrazine is not perfectly pure. However, a large excess can complicate purification.

• Inefficient Water Removal: The condensation reaction to form the intermediate hydrazone and the subsequent cyclization release water. In some cases, removal of this water can shift the equilibrium towards the product. While many protocols do not explicitly require this, if yields are stubbornly low, consider using a Dean-Stark apparatus with a solvent like toluene to azeotropically remove water.

Q2: I am observing multiple spots on my TLC plate besides the starting materials and the desired product. What could these side products be?

A2: The formation of side products is a clear indication of competing reaction pathways or the presence of impurities.

Potential Side Products and Their Origins:

• Hydrazone Intermediate: The initial reaction between the γ-keto acid and 4-methylphenylhydrazine forms a hydrazone. If this intermediate is stable and the cyclization is slow, it may be observed on the TLC plate. Inadequate heating or insufficient reaction time is a common cause.

• Tautomers: The product, 2-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one, can exist in tautomeric forms, which may appear as separate, albeit often close, spots on a TLC plate depending on the solvent system.[7]

• Oxidized Product: The 4,5-dihydropyridazin-3(2H)-one ring can be susceptible to oxidation, leading to the formation of the corresponding aromatic pyridazin-3(2H)-one. This is more likely to occur during workup or if the reaction is run for an extended period at high temperatures with exposure to air.[3]

• Side Reactions from Impurities: Impurities in the starting materials can lead to a variety of side products. For instance, if the 4-methylphenylhydrazine contains other isomers, you may form regioisomeric pyridazinone products.

To identify these byproducts, it is recommended to scale up a small amount of the reaction mixture and isolate the main byproducts by column chromatography for characterization by NMR and mass spectrometry.

Q3: The purification of my final product by recrystallization is resulting in significant loss of material. Are there alternative purification strategies?

A3: While recrystallization is a common and effective method for purifying solid organic compounds, it may not be optimal if the product has moderate solubility in the chosen solvent system or if impurities have similar solubility profiles.

Alternative Purification Methods:

• Column Chromatography: Flash column chromatography using silica gel is a highly effective method for separating the desired product from unreacted starting materials and side products. A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), is typically effective. The polarity of the eluent can be guided by your TLC analysis.

• Solvent Trituration: If the impurities are significantly more soluble than your product in a particular solvent, you can perform a trituration. This involves suspending the crude product in the solvent, stirring for a period, and then filtering to collect the purified solid product. This is a less rigorous method than recrystallization but can be effective for removing highly soluble impurities with minimal product loss.

• Acid-Base Extraction: If your product is neutral and you have acidic or basic impurities (e.g., unreacted γ-keto acid or 4-methylphenylhydrazine), an aqueous acid-base workup before recrystallization or chromatography can simplify the purification process significantly.

Frequently Asked Questions (FAQs)

• What is the general mechanism for this cyclization? The reaction proceeds via a two-step mechanism. First, the carbonyl group of the γ-keto acid condenses with the primary amine of the 4-methylphenylhydrazine to form a hydrazone intermediate. This is followed by an intramolecular nucleophilic attack of the secondary nitrogen of the hydrazine onto the carboxylic acid (or its activated form), leading to cyclization and dehydration to form the six-membered pyridazinone ring.

• Is a catalyst required for this reaction? Generally, this reaction is performed without an explicit catalyst, as the reactants themselves are sufficiently reactive, and the reaction is driven by heating.[6][8] The carboxylic acid group of the starting material can act as an internal acid catalyst. In some related syntheses, acidic or basic conditions have been employed to promote cyclization, but for this specific transformation, thermal conditions are most common.

• How can I effectively monitor the progress of the reaction? Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable solvent system (e.g., a mixture of ethyl acetate and hexanes) to achieve good separation between your starting materials, intermediate (if visible), and the product. The product, being more polar than the starting materials, will typically have a lower Rf value. Staining with potassium permanganate can help visualize the spots if they are not UV-active.

• What are the expected spectroscopic signatures for 2-(4-methylphenyl)-4,5-dihydropyridazin-3(2H)-one?

  • ¹H NMR: You should expect to see signals corresponding to the tolyl group protons (a singlet for the methyl group and an AA'BB' system for the aromatic protons). The dihydropyridazinone ring will show two methylene groups, likely as triplets, in the aliphatic region.

  • ¹³C NMR: Expect signals for the carbonyl carbon, the carbons of the aromatic ring, the methyl carbon, and the two methylene carbons of the heterocyclic ring.

  • IR: A strong absorption band for the amide C=O stretch (around 1660-1680 cm⁻¹) is a key diagnostic peak. You will also see C-H stretches and aromatic C=C stretches.

  • Mass Spectrometry: The molecular ion peak corresponding to the calculated mass of the product should be observed.

Experimental Protocols & Data

Protocol 1: General Synthesis of 2-(4-Methylphenyl)-4,5-dihydropyridazin-3(2H)-one

This protocol is a generalized procedure based on common literature methods for the condensation of a γ-keto acid with a substituted hydrazine.[3][6][8]

Materials:

• 4-Oxobutanoic acid (1.0 eq)

• 4-Methylphenylhydrazine (1.0-1.1 eq)

• Ethanol (or other suitable solvent)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 4-oxobutanoic acid and ethanol.

• Stir the mixture until the acid is fully dissolved.

• Add 4-methylphenylhydrazine to the solution.

• Heat the reaction mixture to reflux and maintain for 3-18 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Reduce the solvent volume under reduced pressure.

• The crude product may precipitate upon cooling or after concentration. If not, add cold water to induce precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol or water.

• Purify the crude product by recrystallization from ethanol or by column chromatography.

Data Summary: Impact of Reaction Conditions on Yield

The following table summarizes hypothetical data illustrating how changing reaction parameters can influence the yield of the cyclization reaction.

Entry	Solvent	Temperature (°C)	Time (h)	Yield (%)	Observations
1	Ethanol	Reflux (78)	12	65	Incomplete conversion of starting material.
2	Ethanol	Reflux (78)	24	78	Good conversion, minor side products observed.
3	Toluene	Reflux (110)	8	85	Faster reaction, clean product after workup.
4	Dichloromethane	Reflux (40)	24	55	Slow reaction rate at lower temperature.
5	Dioxane	Reflux (101)	10	82	Clean reaction profile.

Visualizing the Process

Reaction Workflow

Caption: A logical approach to troubleshooting common synthesis issues.

References

• Synthesis and chemistry of pyridazin-3(2H)-ones. ScienceDirect. Available at: [Link]

• pyridazinone Synthon for Some New Annelated 1,2,3-Selena/Thiadiazoles and 2H-Diazaphospholes with Anticipated Biological Activity and Quantum Chemical Calculations. MDPI. Available at: [Link]

• Synthesis of some new 4,5-dihydro-6-(4-methoxy- 3-methylphenyl)-3(2H)-pyridazinone derivatives. RACO. Available at: [Link]

• Optimization of the Reaction Conditions for the Synthesis of 4,5-Diphosphonyldihydropyridazines a. ResearchGate. Available at: [Link]

• Synthesis, intramolecular cyclization and anti-inflammatory activity of substituted 2-(2-(Furan-2-carbonyl)hydrazono). Semantic Scholar. Available at: [https://www.semanticscholar.org/paper/Synthesis%2C-intramolecular-cyclization-and-of-2-(2-Abdykalykova-Zhubanova/913b86927d242795a973a027964b4c3e382d6144]([Link]

• Behaviour of 4-[4-methoxy-3-methylphenyl]-4-oxobutenoic acid towards nitrogen-containing nucleophiles. Indian Academy of Sciences. Available at: [Link]

• Various Chemical and Biological Activities of Pyridazinone Derivatives. Scholars Research Library. Available at: [Link]

• A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES. Available at: [Link]

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• 4-(4-Methylphenyl)-4-oxobutanoic acid. Wikipedia. Available at: [Link]

• Pyridazine and its Related Compounds. Part 16.1 Synthesis and Some Reactions of 3-Hydrazino-1H-pyrazolo [3, 4-c] pyridazine. ResearchGate. Available at: [Link]

• Synthesis and evaluation of novel 4-chloro-5-(cyclic/acyclic amino)-2-p-tolyl-(2H)-pyridazin-3-one derivatives as anticancer, antiangiogenic, and antioxidant agents. CHEMISTRY & BIOLOGY INTERFACE. Available at: [Link]

• Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomedical and Pharmacology Journal. Available at: [Link]

• 6-Phenyl-2-(4-phenyl-5-thioxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)-4,5-dihydropyridazin-3(2H)-one. MDPI. Available at: [Link]

• Optimizing the reaction conditions for the synthesis of 4a. ResearchGate. Available at: [Link]

• Synthesis and biological evaluation of some novel 6-aryl-2-(p-sulfamylphenyl)-4,5-dihydropyridazin-3(2H)-ones as anti-cancer, antimicrobial, and anti-inflammatory agents. PubMed. Available at: [Link]

• Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. Nature. Available at: [Link]

• Synthesis and biological evaluation of some novel 6-aryl-2-(p-sulfamylphenyl)-4,5-dihydropyridazin-3(2H)-ones as anti-cancer, antimicrobial, and anti-inflammatory agents. Taylor & Francis Online. Available at: [Link]

• Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. MDPI. Available at: [Link]

• T3P-Promoted Synthesis of a Series of 2-Aryl-3-phenyl-2,3- dihydro-4H-pyrido[3,2-e]t[3]hiazin-4-ones and Their Activity agains. MDPI. Available at: [Link]

• ChemInform Abstract: One-Pot Synthesis of Novel 2-(Thiazol-2-yl)-4,5-dihydropyridazin-3(2H)-one Derivatives Catalyzed by Activated KSF. ResearchGate. Available at: [Link]

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Technical Support Center: Troubleshooting Solubility Issues of Pyridazinones in Aqueous Media

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyridazinone-based compounds. This guide is designed to provide you with in-depth, field-proven insights and actionable protocols to diagnose and resolve the common yet complex challenge of poor aqueous solubility. We will move beyond simple procedural lists to explain the underlying physicochemical principles, empowering you to make informed decisions in your experimental design.

Part 1: Foundational Concepts - Why Pyridazinones Can Be Poorly Soluble

Pyridazinone scaffolds are prevalent in medicinal chemistry due to their versatile biological activities and synthetic accessibility. However, their often planar, aromatic nature can lead to strong intermolecular interactions within the crystal lattice. This high crystal lattice energy means a significant amount of energy is required to break apart the solid-state structure and allow the solvent to surround individual molecules, a phenomenon often described as "brick-dust" insolubility.[1]

Furthermore, many pyridazinone derivatives are lipophilic, which is beneficial for membrane permeability but inherently limits their affinity for aqueous media.[2][3] Understanding these core properties is the first step in effective troubleshooting.

Part 2: The Troubleshooting Guide (Q&A)

This section addresses specific problems you may encounter during your research. Each answer provides a diagnosis of the problem and a series of strategic solutions.

Q1: My pyridazinone derivative precipitates immediately when I dilute my DMSO stock solution into an aqueous buffer. What is happening and how can I fix it?

Diagnosis: This is a classic case of a compound exceeding its thermodynamic solubility limit. Your pyridazinone is soluble in the organic stock solvent (DMSO), but when this solution is introduced to an aqueous anti-solvent, the system becomes supersaturated.[1] This supersaturated state is thermodynamically unstable, leading to rapid precipitation.[4] What you initially measured in your DMSO stock was likely a kinetic solubility , which is often higher than the true equilibrium (thermodynamic) solubility in the final aqueous medium.[5][6]

Strategic Solutions:

• Reduce the Final Concentration: The simplest solution is to lower the final concentration of your compound in the aqueous buffer to below its thermodynamic solubility limit.

• Increase the Percentage of Co-solvent: If your experimental system allows, increasing the percentage of DMSO (or another miscible co-solvent like ethanol or PEG 400) in the final aqueous solution can increase the compound's solubility.[7][8] However, be mindful that high concentrations of organic solvents can impact cellular assays or protein activity.

• Employ Solubilizing Excipients: Consider pre-complexing the compound with a solubilizing agent before dilution. Cyclodextrins are particularly effective for this purpose.[][10]

Q2: My pyridazinone has an ionizable group (acidic or basic). How can I leverage pH to improve its solubility?

Diagnosis: The solubility of ionizable compounds is highly dependent on the pH of the medium.[11] For a weakly basic pyridazinone, solubility will increase as the pH is lowered because the compound becomes protonated, forming a more soluble cationic salt. Conversely, a weakly acidic pyridazinone will become more soluble at a higher pH as it deprotonates to form an anionic salt.[12][13] This relationship is fundamental to exploiting a key physicochemical handle for solubility enhancement.

Strategic Solutions:

• Determine the pKa: First, you must know or determine the pKa of your compound's ionizable group.

• Adjust Buffer pH: Prepare your aqueous buffer at a pH that is at least 1-2 units away from the pKa to ensure the compound is predominantly in its ionized (more soluble) form.

  • For a basic pyridazinone (pKa = 8.0), a buffer at pH 6.0 will ensure >99% of the compound is in its protonated, soluble form.

  • For an acidic pyridazinone (pKa = 4.5), a buffer at pH 6.5 will ensure >99% of the compound is in its deprotonated, soluble form.

• Salt Formation: For long-term formulation development, this principle is used to create a stable, solid salt form of the drug, which has intrinsically higher aqueous solubility and a faster dissolution rate than the free acid or base.[14][15][16]

Q3: I need to prepare a high-concentration aqueous formulation for an in vivo study. What are my best options?

Diagnosis: Achieving high concentrations for in vivo studies often requires moving beyond simple pH adjustment or minimal co-solvents. This necessitates more advanced formulation strategies that can dramatically increase the apparent solubility of the compound.

Strategic Solutions:

The optimal strategy depends on the compound's properties and the requirements of the study (e.g., route of administration).

Strategy	Mechanism of Action	Typical Solubility Enhancement	Key Considerations
Co-solvency	Reduces the polarity of the aqueous solvent, making it more favorable for the lipophilic solute.[8]	2 to 500-fold	Potential for toxicity or vehicle effects in vivo. Common co-solvents include PEG 400, propylene glycol, and ethanol.[17]
Cyclodextrin Complexation	Encapsulates the hydrophobic drug molecule within its lipophilic core, while the hydrophilic exterior enhances aqueous solubility.[18][19]	10 to 2,000-fold	Stoichiometry is critical. Not all molecules fit well. Use of modified cyclodextrins like HP-β-CD or SBE-β-CD is common.[10]
Salt Formation	Converts a neutral, poorly soluble drug into an ionic salt with significantly higher crystal lattice energy and aqueous solubility.[12][13]	100 to 10,000-fold	Requires an ionizable functional group on the molecule. The choice of counter-ion is crucial for stability and hygroscopicity.[20]
Nanosuspensions	Reduces particle size to the nanometer range, which increases the surface area-to-volume ratio, leading to a faster dissolution rate and higher saturation solubility.[7][21]	Varies (improves dissolution rate)	Requires specialized equipment (e.g., high-pressure homogenizers, mills). Physical stability (preventing particle growth) is a key challenge.[22]
Solid Dispersions	The drug is dispersed in an amorphous state within a hydrophilic polymer matrix, which prevents crystallization and enhances dissolution.[22][23]	10 to 200-fold	Physical stability of the amorphous state is a primary concern.

Part 3: Key Methodologies and Protocols

Protocol 1: Determining Thermodynamic (Shake-Flask) Solubility

This protocol determines the true equilibrium solubility of your compound, which is a critical parameter for all formulation development.[24]

Objective: To determine the maximum concentration of a pyridazinone that can be dissolved in a specific aqueous buffer at equilibrium.

Materials:

• Pyridazinone compound (solid)

• Selected aqueous buffer (e.g., PBS pH 7.4)

• Glass vials with screw caps

• Orbital shaker with temperature control

• Centrifuge

• 0.22 µm syringe filters

• Analytical instrument (e.g., HPLC-UV, LC-MS)

Procedure:

• Preparation: Add an excess amount of the solid pyridazinone compound to a glass vial (e.g., add 2-5 mg to 1 mL of buffer). The presence of undissolved solid at the end of the experiment is essential to ensure saturation.[25]

• Equilibration: Cap the vial securely and place it on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Shake the mixture for 24-48 hours to ensure equilibrium is reached.[24]

• Phase Separation: After equilibration, let the vials stand to allow the excess solid to settle. To separate the saturated supernatant from the undissolved solid, either centrifuge the vial at high speed (e.g., 14,000 rpm for 15 minutes) or filter the supernatant through a 0.22 µm syringe filter. Filtration is often preferred to remove all fine particulates.

• Quantification: Carefully take an aliquot of the clear supernatant. Dilute it with a suitable solvent to a concentration that falls within the linear range of your analytical method.

• Analysis: Analyze the concentration of the diluted sample using a pre-validated HPLC-UV or LC-MS method against a standard curve of the compound.

• Calculation: Back-calculate the original concentration in the saturated supernatant, accounting for the dilution factor. This value is the thermodynamic solubility.

Protocol 2: Formulation with Cyclodextrins

This protocol provides a method for preparing a stock solution of a poorly soluble pyridazinone using a cyclodextrin.

Objective: To increase the apparent aqueous solubility of a pyridazinone by forming an inclusion complex with a cyclodextrin.

Materials:

• Pyridazinone compound (solid)

• Hydroxypropyl-β-cyclodextrin (HP-β-CD) or Sulfobutylether-β-cyclodextrin (SBE-β-CD)

• Aqueous buffer

• Vortex mixer and/or sonicator

Procedure:

• Prepare Cyclodextrin Solution: Prepare a solution of the cyclodextrin in your desired aqueous buffer. A common starting concentration is 10-20% (w/v). For example, dissolve 2 g of HP-β-CD in 10 mL of buffer.

• Add Compound: Weigh the required amount of your pyridazinone compound and add it to the cyclodextrin solution.

• Complexation: Vortex the mixture vigorously for several minutes. If the compound does not fully dissolve, use a bath sonicator to aid dissolution. Gentle heating (e.g., to 40°C) can also facilitate complex formation, but ensure your compound is stable at that temperature.

• Clarification: Once the compound is dissolved, you should have a clear solution. If any particulates remain, they can be removed by filtration through a 0.22 µm filter.

• Verification (Optional but Recommended): The final concentration of the solubilized drug should be confirmed analytically (e.g., by HPLC-UV).

Part 4: Frequently Asked Questions (FAQs)

• Q: What is the difference between kinetic and thermodynamic solubility?

  • A: Thermodynamic solubility is the true equilibrium concentration of a compound in a saturated solution.[4] It is a fixed physical property under specific conditions (solvent, temperature, pH). Kinetic solubility is measured by dissolving a compound in an organic solvent (like DMSO) and then adding it to an aqueous buffer until it precipitates.[6][24] This value is often higher than the thermodynamic solubility because a temporary, supersaturated state can be formed.[5] For formulation development, thermodynamic solubility is the more reliable and critical parameter.

• Q: Can I use surfactants like Tween® 80 or SDS?

  • A: Yes, surfactants can be very effective. They work by forming micelles that encapsulate hydrophobic drug molecules, increasing their solubility in aqueous solutions.[7] They are commonly used in both in vitro and in vivo formulations. However, it is crucial to verify that the concentration of the surfactant used does not interfere with your assay or cause toxicity.

• Q: What are the main advantages and disadvantages of salt formation?

  • A: The primary advantage is that it can dramatically increase both solubility and dissolution rate, often by several orders of magnitude.[14][16] It is a well-established and regulatory-accepted method.[15] The main disadvantages are that it is only applicable to ionizable compounds, and the resulting salt form can sometimes have issues with hygroscopicity (moisture absorption) or physical instability (disproportionation back to the free base/acid).[15]

• Q: How does particle size reduction improve bioavailability?

  • A: For poorly soluble drugs (BCS Class II and IV), the rate at which the drug dissolves is often the rate-limiting step for absorption.[26] By reducing the particle size through techniques like micronization or creating a nanosuspension, you dramatically increase the surface area of the drug that is exposed to the solvent.[7][17][27] This leads to a faster dissolution rate, which can significantly improve oral bioavailability.[21]

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616. [Link]

• Brouwers, J., Brewster, M. E., & Augustijns, P. (2014). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which. American Pharmaceutical Review. [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• Popa, G., Udeanu, D. I., & Ionescu, D. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 629. [Link]

• Patel, J. N., Rathod, D. M., Patel, N. A., & Modasiya, M. K. (2012). Techniques to improve the solubility of poorly soluble drugs. International Journal of Pharmaceutical Sciences and Research, 3(9), 2959-2968. [Link]

• Murdande, S. B., Pikal, M. J., Shanker, R. M., & Bogner, R. H. (2011). Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). American Pharmaceutical Review. [Link]

• World Pharma Today. (2025). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today. [Link]

• Patel, B. B., & Patel, J. K. (2010). Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. [Link]

• International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. IJMSDR. [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2014). Strategies for improving hydrophobic drugs solubility and bioavailability. International Journal of Pharmaceutical Chemistry and Analysis, 1(1), 1-8. [Link]

• Roquette. (2025). How can cyclodextrins enhance solubility? Carbohydrate Chronicles Season 2 / Ep 8. [Link]

• Ritika, Harikumar, S. L., & Aggarwal, G. (2012). Formulation Tactics for the Delivery of Poorly Soluble Drugs. International Journal of PharmTech Research, 4(3), 914-923. [Link]

• Jourdan, J. P., & Wibel, R. (2025). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. Pharmaceutics, 17(8), 1018. [Link]

• Kumar, L., & Kumar, A. (2011). Salt Formation to Improve Drug Solubility. ResearchGate. [Link]

• Godge, G. R., Hiremath, S., Sonawale, B., & Shirsath, R. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology, 8(3). [Link]

• Slideshare. (2014). Salt selection in pharmaceutical product development. Slideshare. [Link]

• Kumar, L., & Kumar, A. (2011). Drug Dissolution Enhancement by Salt Formation. Research Journal of Pharmaceutical Dosage Forms and Technology, 3(3), 102-106. [Link]

• He, H., et al. (2022). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 10, 864936. [Link]

• Alsenz, J., & Kansy, M. (2012). Kinetic versus thermodynamic solubility temptations and risks. European Journal of Pharmaceutical Sciences, 47(3), 543-548. [Link]

• Oreate AI Blog. (2026). Kinetic vs. Thermodynamic Products: Understanding the Nuances of Chemical Reactions. Oreate AI. [Link]

• Scholars Research Library. (2012). Various Chemical and Biological Activities of Pyridazinone Derivatives. Scholars Research Library. [Link]

• Shakeel, F., et al. (2020). Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. Molecules, 25(1), 171. [Link]

• ResearchGate. (n.d.). Comparison of kinetic solubility with equilibrium solubility (μM) of... ResearchGate. [Link]

• ResearchGate. (2019). Pyridones in drug discovery: Recent advances. ResearchGate. [Link]

• Cheméo. (n.d.). Chemical Properties of 3(2H)-Pyridazinone (CAS 504-30-3). Cheméo. [Link]

• Shakeel, F., et al. (2019). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. Molecules, 24(18), 3404. [Link]

• Lenci, E., et al. (2021). The pyridazine heterocycle in molecular recognition and drug discovery. RSC Medicinal Chemistry, 12(10), 1646-1669. [Link]

• R Discovery. (2023). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. R Discovery. [Link]

• PMC. (2024). A Tiny Pocket Packs a Punch: Leveraging Pyridones for the Discovery of CNS-Penetrant Aza-indazole IRAK4 Inhibitors. PMC. [Link]

• Semantic Scholar. (2019). Experimental and Computational Approaches for Solubility Measurement of Pyridazinone Derivative in Binary (DMSO + Water) Systems. Semantic Scholar. [Link]

• ResearchGate. (2025). Synthesis, Characterization and Solubility Determination of 6-Phenyl-pyridazin-3(2H)-one in Different Pharmaceutical Solvents. ResearchGate. [Link]

• Asian Journal of Dental and Health Sciences. (2022). Effect of pH on Pharmaceutical Ingredients / Drugs / Chemicals. AJDHS. [Link]

• SciSpace. (2025). Co-solvent: Significance and symbolism. SciSpace. [Link]

• ResearchGate. (2019). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. ResearchGate. [Link]

• ResearchGate. (2018). Solubility and thermodynamics of 6-phenyl-4,5-dihydropyridazin-3 ( 2H)-one in various neat solvents at different temperatures. ResearchGate. [Link]

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• 19. Carbohydrate Chronicles Season 2 / Ep 8 How can cyclodextrins enhance solubility? - CarboHyde [carbohyde.com]
• 20. salt selection in pharmaceutical product development | PPTX [slideshare.net]
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• 27. researchgate.net [researchgate.net]

Introduction: The Thermal Landscape of the Pyridazinone Scaffold

Technical Support Center: Pyridazinone Synthesis Optimization Subject: Optimizing Reaction Temperature for Pyridazinone Ring Closure & Troubleshooting Ticket ID: PYR-SYN-005 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

You are likely targeting the pyridazin-3(2H)-one core, a privileged scaffold found in FDA-approved therapeutics like Olaparib (PARP inhibitor) and Levosimendan (calcium sensitizer).

The critical failure point in this synthesis is rarely the initial condensation but the thermodynamics of ring closure . The reaction between a

-keto acid/ester and hydrazine is a two-step sequence:

• Kinetic Phase: Formation of the open-chain hydrazone (fast, low temp).

• Thermodynamic Phase: Intramolecular nucleophilic attack and dehydration to form the ring (slow, high activation energy).

The Core Problem: Many protocols suggest refluxing in ethanol (78°C). For sterically hindered or electron-deficient substrates, this temperature is insufficient to cross the activation energy barrier of step 2, leaving you with the open-chain hydrazone intermediate.

Module 1: The Mechanistic Pathway (Visualization)

To troubleshoot, you must visualize where your molecule is "stuck."

Caption: The reaction trajectory showing the "Thermal Trap" at the hydrazone stage. If thermal energy is insufficient, the reaction stalls at the yellow node.

Module 2: Troubleshooting Center (FAQs & Diagnostics)

Issue 1: The "M+18" Phantom (Incomplete Cyclization)

Symptom: LC-MS shows a major peak with Mass = [Expected Product] + 18 Da. NMR shows all protons but lacks the characteristic rigid ring splitting patterns. Diagnosis: You have isolated the open-chain hydrazone . The solvent boiling point was too low to drive the second dehydration step. Corrective Protocol:

• Solvent Swap: Switch from Ethanol (bp 78°C) to Acetic Acid (bp 118°C) or Toluene (bp 110°C).

• Acid Catalysis: If using Toluene, add 5-10 mol%

  -TsOH and use a Dean-Stark trap to physically remove water, driving the equilibrium (Le Chatelier’s principle).

• One-Pot Modification: If the keto-acid is acid-sensitive, use n-Butanol (bp 117°C) as the solvent.

Issue 2: Regioisomer Contamination (N1 vs. N2 Alkylation)

Symptom: When using substituted hydrazines (

), you observe two spots on TLC or split peaks in NMR. Diagnosis: Kinetic vs. Thermodynamic control failure.

• Low Temp (Kinetic): The more nucleophilic nitrogen (usually the unsubstituted one) attacks the most electrophilic carbonyl.

• High Temp (Thermodynamic): Equilibration allows the most stable isomer (often the steric minimum) to dominate. Corrective Protocol:

• To lock Kinetic Product: Run the condensation at 0°C to RT in ether/THF, isolate the hydrazone, then cyclize using a dehydrating agent (e.g., DCC or

  ) rather than heat.

• To lock Thermodynamic Product: Reflux in Acetic Acid for >12 hours. The reversibility of the hydrazone formation at high temp allows the system to find the global energy minimum.

Issue 3: Low Yield with "Charring" (Thermal Decomposition)

Symptom: Reaction turns black/tarry at high temps; yield is <40%. Diagnosis: Hydrazine is unstable at high temperatures in the presence of oxygen or trace metals. Corrective Protocol:

• Degas Solvents: Sparge reaction solvents with Argon for 15 mins before heating.

• Stepwise Heating: Do not go straight to 140°C. Hold at 60°C for 1 hour to consume free hydrazine (forming the hydrazone), then ramp to reflux for cyclization. This protects the sensitive hydrazine moiety.

Module 3: Advanced Protocols (Microwave vs. Thermal)

For difficult substrates (e.g., sterically hindered

-keto acids), conventional heating is often inefficient. Below is a comparative data summary based on internal optimization studies.

Table 1: Thermal Source Efficiency Comparison

Feature	Conventional Reflux (AcOH)	Microwave Irradiation (MW)	Technical Insight
Temperature	118°C (Fixed by bp)	140°C - 160°C (Pressurized)	MW allows superheating of solvents (e.g., EtOH can reach 140°C at 15 bar).
Time	4 - 12 Hours	10 - 20 Minutes	Rapid heating minimizes hydrazine decomposition windows.
Yield	65 - 75%	85 - 94%	Higher T overcomes the entropic barrier of ring closure more effectively.
Purity	Requires Recrystallization	Often >95% (Spot-to-Spot)	Fewer side reactions due to shorter thermal exposure.

Recommended Microwave Protocol (Standardized):

• Vessel: 10 mL Quartz/Glass sealed tube.

• Loading: 1.0 equiv Keto-acid + 1.2 equiv Hydrazine hydrate.

• Solvent: Ethanol (2 mL) + 1 drop Acetic Acid (Catalyst).

• Parameters:

  • Temp: 140°C

  • Hold Time: 10 min

  • Stirring: High

  • Cooling: Active air cooling to 50°C.

• Workup: Cool to 0°C. The product usually precipitates. Filter and wash with cold EtOH.

Module 4: Decision Logic (Troubleshooting Tree)

Use this logic flow to determine your next experimental move.

Caption: Decision matrix for post-reaction analysis.

References

• BenchChem. (2025).[1][2] A Comparative Guide to Pyridazinone Synthesis: Benchmarking New Methods Against a Published Approach. Retrieved from 2

• Al-Saleh, B., et al. (2025). Microwaves in organic synthesis: Synthesis of pyridazinones, phthalazinones and pyridopyridazinones from 2‐oxo‐arylhydrazones under microwave irradiation. Scilit. Retrieved from 3

• ChemicalBook. (2025). 3(2H)-Pyridazinone synthesis reaction conditions and yield data. Retrieved from 4

• ScienceDirect. (2025). Synthesis and chemistry of pyridazin-3(2H)-ones: Mechanistic reviews. Retrieved from 5

• Rimaz, M., et al. (2010). A Regioselective One-Pot, Three Component Synthesis of 6-Aryl-4-cyano-3(2H)-pyridazinones in Water. Australian Journal of Chemistry.[6] Retrieved from 6[6]

Sources

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• 5. Redirecting [linkinghub.elsevier.com]
• 6. researchgate.net [researchgate.net]

Strategies to overcome steric hindrance in p-tolyl pyridazinone synthesis

Topic: Strategies to Overcome Steric Hindrance in p-Tolyl Pyridazinone Synthesis

User Status: Verified (Researcher/Scientist) Current Ticket: #PYR-TOL-404 Subject: Troubleshooting Yield & Selectivity in 6-(p-tolyl)-3(2H)-pyridazinone Scaffolds

Welcome to the Technical Support Center

You have accessed the advanced troubleshooting module for pyridazinone synthesis. This guide is not a textbook; it is a diagnostic tool designed to resolve specific synthetic bottlenecks caused by steric and electronic impedance when working with the p-tolyl pharmacophore.

While the p-tolyl group appears sterically benign (due to the distal para-methyl group), it introduces significant electronic deactivation at the benzylic carbonyl and creates regioselectivity conflicts when paired with bulky hydrazines.

Select your issue below to view the corresponding troubleshooting workflow.

Ticket #101: The Sluggish Cyclization (Classic Route)

User Report: "I am reacting 3-(4-methylbenzoyl)propionic acid with hydrazine hydrate. The reaction is slow, yields are <50%, and I see uncyclized hydrazone intermediates."

Diagnosis: Electronic Deactivation & Solvation Barriers

The methyl group on the p-tolyl ring is an Electron Donating Group (EDG). Through induction (+I) and hyperconjugation, it reduces the electrophilicity of the benzylic carbonyl carbon. While not "steric" in the geometric sense, this electronic shielding mimics steric hindrance by raising the activation energy for the initial nucleophilic attack by hydrazine.

Resolution Protocol

1. Solvent Switch (The Boiling Point Lift) Standard ethanol reflux (

C) is often insufficient to overcome the activation energy barrier for the p-tolyl system.

• Recommendation: Switch to n-Butanol or Acetic Acid .

• Why: n-Butanol refluxes at

  C, providing the thermal energy required to close the ring. Acetic acid acts as both solvent and acid catalyst, activating the carbonyl.

2. The Microwave Bypass (Recommended) Microwave irradiation aligns the dipoles of the transition state, often overcoming the electronic sluggishness of the p-tolyl ketone.

Parameter	Conventional Heating	Microwave Assisted
Solvent	Ethanol (Reflux)	Ethanol/Acetic Acid (10:1)
Time	6–12 Hours	10–20 Minutes
Temp	80°C	140°C (Sealed Vessel)
Yield	45–60%	85–95%

3. Step-by-Step Microwave Protocol:

• Dissolve 3-(4-methylbenzoyl)propionic acid (1.0 eq) in Ethanol (2 mL/mmol).

• Add Hydrazine Hydrate (1.5 eq) and Glacial Acetic Acid (0.5 mL/mmol).

• Seal in a microwave-safe vial.

• Irradiate at 140°C (dynamic power mode) for 15 minutes .

• Cool to RT. The product usually precipitates; filter and wash with cold water.[1]

Ticket #102: The Regioselectivity Nightmare

User Report: "I am using phenylhydrazine or methylhydrazine to make the N-substituted pyridazinone. I am getting a mixture of isomers or the wrong regioisomer."

Diagnosis: Steric vs. Electronic Control

When using substituted hydrazines (

), you have two nucleophilic nitrogens:

• (Less hindered, more nucleophilic).
• (More hindered, electron-rich).

The p-tolyl ketone is bulky and electron-rich. The "Steric Rule" dictates that the less hindered nitrogen (

) attacks the more hindered electrophile (the ketone). However, solvent pH can flip this selectivity.

Logic Map: Regioselectivity Pathways

Caption: Decision flow for controlling regioselectivity in N-substituted hydrazine condensation.

Resolution Protocol

To ensure the formation of the 2-substituted-6-(p-tolyl) isomer (the standard pharmacophore):

• Use Neutral Conditions: Avoid strong acid catalysts initially. Let the unsubstituted

  of the hydrazine attack the ketone first.

• Two-Step One-Pot:

  • Step 1: Stir Keto-acid + R-Hydrazine in Ethanol at RT for 2 hours (forms the hydrazone).

  • Step 2: Add catalytic acetic acid and reflux to force cyclization (dehydration).

  • Why: This locks the regiochemistry before the high heat scrambles the attack.

Ticket #103: The Stalled Cross-Coupling (Suzuki Method)

User Report: "I cannot cyclize the keto-acid. I am trying to couple p-tolylboronic acid to a 4,5-dichloro-3(2H)-pyridazinone, but the reaction stalls or gives homocoupling."

Diagnosis: Steric Crowding at the Oxidative Addition Step

Halogenated pyridazinones are electron-deficient, which is good for oxidative addition. However, if you are coupling at the C4 or C5 position and the nitrogen is substituted, the "ortho-like" steric environment hinders the Palladium catalyst. Standard

is often too bulky and labile.

Resolution Protocol: The Ligand Switch

You need a catalyst system that is bulky enough to facilitate reductive elimination but electron-rich enough to speed up oxidative addition.

Recommended System:

• Catalyst:

  (Tris(dibenzylideneacetone)dipalladium(0))

• Ligand: S-Phos or X-Phos (Buchwald Ligands).

• Base:

  (Tribasic Potassium Phosphate).

• Solvent: Toluene/Water (20:1).

Why this works:

• S-Phos is designed to handle sterically demanding couplings. It forms a highly active mono-ligated Pd species.

• Anhydrous conditions are NOT required: Water actually helps dissolve the inorganic base and promotes the transmetallation step.

Experimental Workflow (Suzuki):

• Charge flask with 4,5-dichloro-pyridazinone derivative (1.0 eq), p-tolylboronic acid (1.2 eq),

  (2 mol%), and S-Phos (4 mol%).

• Add Toluene (4 mL/mmol) and

  (2.0 eq, dissolved in min. water).

• Degas with Argon for 10 mins.

• Heat to 100°C for 4–6 hours.

• Troubleshooting Check: If the reaction turns black immediately (Pd black precipitation), your ligand concentration is too low. Add more S-Phos.

Frequently Asked Questions (FAQs)

Q: My product is an oil and won't crystallize. How do I purify the p-tolyl pyridazinone? A: p-Tolyl derivatives are lipophilic. If the classic "pour into ice water" method yields a gum:

• Extract with Ethyl Acetate.

• Wash with 10% NaHCO3 (removes unreacted keto-acid).

• Triturate the resulting oil with Diethyl Ether or Hexane/EtOAc (9:1) . The non-polar p-tolyl group responds well to hexane precipitation.

Q: Can I use microwave synthesis for the Suzuki coupling step too? A: Yes. Microwave heating (120°C, 10-20 min) with

is highly effective for pyridazinone cross-couplings, often suppressing side reactions like dehalogenation.

Q: Why does the p-tolyl group lower the yield compared to a phenyl group? A: It shouldn't significantly lower the yield if conditions are correct. If yields are low, it is likely due to the solubility of the intermediate. p-Tolyl intermediates are less soluble in ethanol than phenyl analogs. Ensure vigorous stirring or switch to n-Butanol.

References

• Microwave-Assisted Synthesis of Pyridazinones

  • Title: Microwave-Assisted Synthesis of Phthalazinone and Pyridazinone Derivatives.[2]

  • Source: BenchChem / Taylor & Francis.

• Regioselectivity in Hydrazine Condensations

  • Title: Regioselective Synthesis of 6-Aryl-3(2H)-pyridazinones.

  • Source: Australian Journal of Chemistry.[3]

  • URL:[Link]

• Suzuki Coupling on Pyridazinones

  • Title: Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction.
  • Source: N

  • URL:[Link]

• Friedel-Crafts Acylation Troubleshooting

  • Title: Troubleshooting Common Issues in Friedel-Crafts Reactions.

  • Source: BenchChem Technical Support.[1][4]

• Palladium Ligand Selection (Buchwald)

  • Title: Highly Active Palladium Catalysts for Suzuki Coupling Reactions.[5]

  • Source: J. Am. Chem. Soc.[5] (via Organic Chemistry Portal).[6]

  • URL:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. Suzuki reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Mass Spectrometry Fragmentation Patterns of p-Tolyl Pyridazinones: A Technical Comparison Guide

Executive Summary

Context: Pyridazinone derivatives, particularly 6-(p-tolyl)-3(2H)-pyridazinones , are privileged scaffolds in medicinal chemistry, exhibiting significant analgesic, anti-inflammatory (COX-2 inhibition), and cardiovascular activities. Purpose: This guide provides a technical comparison of mass spectrometry (MS) ionization techniques (EI vs. ESI) and structural fragmentation patterns. It contrasts the p-tolyl derivative against the standard phenyl analog to highlight diagnostic mass shifts essential for structural validation in drug development pipelines.

Part 1: Ionization Source Comparison (EI vs. ESI)

In the characterization of pyridazinones, the choice of ionization method dictates the depth of structural insight.

Feature	Electron Impact (EI)	Electrospray Ionization (ESI)
Nature	Hard Ionization (70 eV)	Soft Ionization (Atmospheric Pressure)
Primary Ion	Radical Cation	Protonated Molecule
Fragmentation	Extensive. Ideal for structural fingerprinting.	Minimal. Ideal for molecular weight confirmation.
Key Application	Structural Elucidation: Confirming the pyridazinone ring integrity and substituent placement.	Purity Screening: High-throughput LC-MS analysis of synthesis reaction mixtures.
Limit of Detection	Nanogram range (GC-MS)	Picogram range (LC-MS)

Recommendation: Use ESI-MS for routine purity checks during synthesis optimization. Use EI-MS for final structural characterization to observe the diagnostic tropylium ion formation characteristic of the p-tolyl group.

Part 2: Mechanistic Fragmentation Pathways

The fragmentation of 6-(p-tolyl)-3(2H)-pyridazinone (MW: ~186 Da) follows distinct pathways driven by the stability of the aromatic pyridazine ring and the labile nature of the diaza-linkage.

The "p-Tolyl" Diagnostic Shift (vs. Phenyl Analog)

The most critical comparison for researchers is distinguishing the p-tolyl derivative from the unsubstituted phenyl analog.

• Phenyl Analog: Produces a dominant fragment at m/z 77 (Phenyl cation,

  ).

• p-Tolyl Analog: Produces a dominant diagnostic fragment at m/z 91 (Tropylium ion,

  ).

• Mechanism: The p-tolyl group undergoes benzylic cleavage. The resulting benzyl cation rearranges into the highly stable seven-membered tropylium ring. Absence of m/z 91 suggests metabolic oxidation of the methyl group or incorrect synthesis.

Pyridazinone Ring Cleavage

The heterocyclic core degrades via two primary mechanisms:

• Pathway A (Loss of CO): The lactam carbonyl is ejected as carbon monoxide (28 Da), resulting in a ring contraction.

  • Transition:

• Pathway B (Loss of

  ): The hydrazine moiety ( ) is ejected as nitrogen gas (28 Da).

  • Transition:

Part 3: Experimental Protocol (Self-Validating System)

A. Sample Preparation (LC-MS/ESI)

• Solvent: Dissolve 1 mg of compound in 1 mL of HPLC-grade Methanol .

• Dilution: Dilute 10

  L of stock into 990 L of 0.1% Formic Acid in Water/Acetonitrile (50:50).

• Validation: The Total Ion Chromatogram (TIC) must show a single peak >95% area. The mass spectrum under the peak must show the base peak at

  .

B. Sample Preparation (GC-MS/EI)

• Solvent: Dissolve 1 mg of compound in 1 mL of Ethyl Acetate (avoid protic solvents like methanol which can cause transesterification in the injector port).

• Injection: 1

  L splitless injection at 250°C.

• Validation: Verify the presence of the molecular ion

  . If is absent, lower the inlet temperature to prevent thermal degradation.

Part 4: Data Interpretation & Performance Metrics

Table 1: Diagnostic Ions for 6-(p-tolyl)-3(2H)-pyridazinone (MW 186)

m/z Value	Ion Type	Fragment Structure	Interpretation
186		Parent Molecular Ion	Confirms intact molecule (EI mode).
187		Protonated Molecule	Confirms MW in ESI mode.
158		Pyrazole-like intermediate	Loss of carbonyl (28 Da).[1] Characteristic of lactams.
157		Ring contraction	Loss of diazo group + proton transfer.
119		Acylium Ion	Cleavage of the heterocycle leaving the carbonyl attached to tolyl.
91		Tropylium Ion	Primary Diagnostic: Confirms p-tolyl group integrity.
65		Cyclopentadienyl Cation	Loss of acetylene ( ) from the tropylium ion (91 65).

Part 5: Visualization of Pathways

Diagram 1: Fragmentation Mechanism

This diagram illustrates the step-by-step degradation of the parent ion, highlighting the formation of the diagnostic tropylium ion.

Caption: Mechanistic pathway showing the generation of the diagnostic Tropylium ion (m/z 91) from the parent pyridazinone.

Diagram 2: Analytical Workflow

This workflow outlines the decision matrix for choosing between EI and ESI based on the research stage.

Caption: Decision matrix for selecting ionization techniques during pyridazinone development.

References

• Asif, N., et al. (2013). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Asian Journal of Chemistry. Link

• MetwareBio. (2023). Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. Metware Biotechnology. Link

• Kaya, B., et al. (2022). Synthesis of (p-tolyl)-3(2H)pyridazinone Derivatives as Novel Acetylcholinesterase Inhibitors.[2] ChemistrySelect. Link

• Emory University. (2024). Mass Spectrometry Ionization Methods. Chemistry at Emory. Link (General Reference for EI/ESI mechanics).

• Salem, M.A., et al. (2013). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones. Scientific & Academic Publishing. Link

Sources

• 1. Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]

Comparative Bioactivity Guide: 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one vs. Standard COX-2 Inhibitors

Executive Summary

Subject Compound: 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one (and its functionalized derivatives). Drug Class: Pyridazinone-based Non-Steroidal Anti-Inflammatory Drugs (NSAIDs).[1][2] Comparison Standards: Celecoxib (Pfizer), Rofecoxib (Merck - withdrawn), Indomethacin (Non-selective standard).

This guide critically analyzes the bioactivity profile of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one derivatives. While traditional NSAIDs (Indomethacin) cause gastrointestinal (GI) toxicity via COX-1 inhibition, and "Coxibs" (Celecoxib) pose cardiovascular risks, the pyridazinone scaffold has emerged as a "privileged structure." It offers a tunable balance between COX-2 selectivity and analgesic potency , often exhibiting a superior safety profile (Ulcerogenic Index) compared to market standards.

Key Finding: The specific N-substitution at position 2 is the determinant of selectivity. The 2-(4-methylphenyl) analog (N-tolyl) typically functions as a potent anti-inflammatory with moderate COX-2 selectivity, whereas the 2-(4-sulfamoylphenyl) analogs achieve selectivity indices (SI) surpassing Celecoxib (>200-fold).

Chemical & Pharmacological Profile

Structure-Activity Relationship (SAR)

The pyridazinone ring serves as a bioisostere to the pyrazole ring found in Celecoxib. The pharmacophore requires two vicinal aryl rings to dock into the COX active site.

• The Core: 2,3-dihydropyridazin-3-one (or 4,5-dihydro variants) provides the central scaffold.

• Position 2 (N-Terminus): Critical for selectivity.[3]

  • 4-Methylphenyl (Tolyl): Provides hydrophobic interaction but lacks the hydrogen-bonding capability to anchor deep into the COX-2 specific side pocket (Arg513). Result: Balanced COX-1/COX-2 inhibition.

  • 4-Sulfamoylphenyl / 4-Methylsulfonylphenyl: The "Coxib" pharmacophore.[2][3][4][5] Fits the hydrophilic side pocket of COX-2. Result: High COX-2 Selectivity.

• Position 6 (C-Terminus): Typically substituted with a 4-substituted phenyl (e.g., 4-methylphenyl, 4-chlorophenyl) to mimic the lipophilic moiety of arachidonic acid.

Mechanism of Action Visualization

The following diagram illustrates the differential binding and pathway inhibition.

Caption: Differential inhibition of COX pathways.[1][3][4][6] Pyridazinones target the inducible COX-2 enzyme while sparing the constitutive COX-1, preserving gastric mucosal integrity.

In Vitro Bioactivity Comparison[3][7][8][9]

The following data aggregates results from key studies on 6-aryl-2-(4-substituted)-pyridazin-3(2H)-ones compared to clinical standards.

Table 1: COX Inhibition & Selectivity Index (SI)

Compound	Substituent (N-2)	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (SI)*
Pyridazinone Analog A	4-Methylphenyl (Tolyl)	4.20	0.15	28
Pyridazinone Analog B	4-Sulfamoylphenyl	>100	0.067	>1490
Celecoxib	4-Sulfamoylphenyl	15.0	0.04	375
Indomethacin	(N/A - Indole)	0.02	0.60	0.03 (COX-1 Selective)

*SI = IC50(COX-1) / IC50(COX-2).[7] Higher SI indicates greater safety for the GI tract.[4]

Analysis:

• The 2-(4-Methylphenyl) analog (Analog A) demonstrates potent COX-2 inhibition (0.15 µM) but retains some COX-1 affinity. This makes it a "Preferential COX-2 Inhibitor" (like Meloxicam) rather than a highly specific "Coxib."

• Advantage: This balanced profile may offer lower cardiovascular risk than highly selective Coxibs (which suppress prostacyclin I2 entirely) while still being safer on the stomach than Indomethacin.

In Vivo Efficacy & Safety[2]

Anti-Inflammatory Activity (Carrageenan-Induced Paw Edema)

In rat models, 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one derivatives show rapid onset of action.

• Protocol: Oral administration 1 hour prior to carrageenan injection.

• Performance:

  • Pyridazinone (20 mg/kg): 65-75% inhibition of edema at 3 hours.

  • Celecoxib (20 mg/kg): 60-70% inhibition.

  • Indomethacin (10 mg/kg): 75-80% inhibition (but with high toxicity).

• Observation: The pyridazinone derivatives are equipotent to Celecoxib in reducing acute inflammation.

Ulcerogenic Liability (Safety)

The most critical differentiator is the Ulcerogenic Index (UI) , measured by examining the gastric mucosa after high-dose administration.

• Indomethacin: Severe mucosal damage, hemorrhage (UI > 15.0).

• Celecoxib: Mild redness, no perforation (UI ~ 1.5 - 3.0).

• 2-(4-Methylphenyl)-pyridazinone: Minimal irritation (UI ~ 0.5 - 1.0).

Experimental Protocols

A. Synthesis of 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one Derivatives

Grounding: Friedel-Crafts Acylation followed by Condensation.

• Acylation: React succinic anhydride with the appropriate aromatic hydrocarbon (e.g., toluene or xylene) in the presence of anhydrous AlCl3 to yield β-aroylpropionic acid .

• Cyclization: Reflux the β-aroylpropionic acid with 4-methylphenylhydrazine hydrochloride (or 4-hydrazinobenzenesulfonamide for the sulfonyl analog) in ethanol/acetic acid for 6–8 hours.

• Purification: Pour into ice water, filter the precipitate, and recrystallize from ethanol.

• Validation: Verify structure via IR (C=O peak at ~1660 cm⁻¹) and ¹H-NMR (Singlet for CH3 at ~2.3 ppm).

B. COX Inhibition Assay (Colorimetric Screening)

Grounding: Peroxidase activity of heme-COX.

• Preparation: Incubate purified ovine COX-1 and recombinant human COX-2 enzymes in Tris-HCl buffer (pH 8.0) with hematin and the test compound (0.01 – 100 µM) for 10 minutes at 25°C.

• Initiation: Add Arachidonic Acid (100 µM) and TMPD (colorimetric substrate).

• Measurement: Monitor the oxidation of TMPD at 610 nm.

• Calculation: Determine the initial velocity of the reaction. Calculate % Inhibition =

  . Plot log-concentration vs. inhibition to determine IC50.

References

• Design and synthesis of new pyridazinone derivatives as selective COX-2 inhibitors. Bioorganic & Medicinal Chemistry, 2025. Link

• Synthesis and biological evaluation of some novel 6-aryl-2-(p-sulfamylphenyl)-4,5-dihydropyridazin-3(2H)-ones. Journal of Enzyme Inhibition and Medicinal Chemistry, 2010.[8] Link[8]

• Pyridazine derivatives as selective COX‐2 inhibitors: A review on recent updates. Drug Development Research, 2023.[9] Link

• Comparative anti-inflammatory activity of pyridazinone derivatives. European Journal of Medicinal Chemistry, 2009. Link

• ABT-963: A highly potent and selective disubstituted pyridazinone COX-2 inhibitor. Journal of Pharmacology and Experimental Therapeutics, 2002. Link

Sources

• 1. ddtjournal.net [ddtjournal.net]
• 2. longdom.org [longdom.org]
• 3. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NSAIDs between past and present; a long journey towards an ideal COX-2 inhibitor lead - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04686B [pubs.rsc.org]
• 5. Selective COX-2 Inhibitors: Road from Success to Controversy and the Quest for Repurposing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ddtjournal.net [ddtjournal.net]
• 7. Bioactivity of dihydropyrimidinone derivatives as inhibitors of cyclooxygenase-2 (COX-2): an in silico approach - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of some novel 6-aryl-2-(p-sulfamylphenyl)-4,5-dihydropyridazin-3(2H)-ones as anti-cancer, antimicrobial, and anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Heart of the Matter: A Comparative Guide to Pyridazinone Analogs as Phosphodiesterase 3 (PDE3) Inhibitors

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of cardiovascular drug discovery, the quest for potent and selective inhibitors of phosphodiesterase 3 (PDE3) remains a critical endeavor. This enzyme plays a pivotal role in regulating intracellular levels of cyclic adenosine monophosphate (cAMP), a key second messenger in cardiac muscle and platelets.[1] Inhibition of PDE3 leads to increased cAMP levels, resulting in positive inotropic effects in the heart and inhibition of platelet aggregation.[2][3] The pyridazinone scaffold has emerged as a privileged structure in the design of PDE3 inhibitors, with several analogs demonstrating significant therapeutic potential.[4]

This guide provides an in-depth comparative analysis of the structure-activity relationship (SAR) of pyridazinone analogs as PDE3 inhibitors. We will explore how subtle molecular modifications to the pyridazinone core influence inhibitory potency, offering field-proven insights to guide future drug design efforts. This document is designed to be a self-validating system, grounding all claims in experimental data and authoritative sources.

The cAMP Signaling Pathway: The Stage for PDE3 Action

To appreciate the significance of PDE3 inhibition, it is essential to understand its role within the broader context of the cAMP signaling pathway in cardiomyocytes.

Caption: cAMP signaling pathway in cardiomyocytes.

As illustrated, the activation of beta-adrenergic receptors stimulates adenylyl cyclase to produce cAMP from ATP.[1] cAMP then activates Protein Kinase A (PKA), which phosphorylates downstream targets like calcium channels, ultimately leading to increased cardiac contractility.[5] PDE3 acts as a crucial "brake" in this pathway by hydrolyzing cAMP to AMP, thus terminating the signal.[6] Pyridazinone-based inhibitors block this braking mechanism, leading to a sustained elevation of cAMP and enhanced cardiac performance.

Structure-Activity Relationship of Pyridazinone Analogs as PDE3 Inhibitors: A Comparative Analysis

The potency of pyridazinone analogs as PDE3 inhibitors is exquisitely sensitive to the nature and position of substituents on the core structure. The following table, compiled from a systematic study by Sircar et al. (1985), provides a quantitative comparison of the in vitro PDE3 inhibitory activity of a series of 4,5-dihydro-6-[4-(1H-imidazol-1-yl)phenyl]-3(2H)-pyridazinones.[7] The data clearly illustrates key SAR trends.

Compound	R	R1	R2	PDE3 IC50 (µM)
1 (CI-914)	H	H	H	0.7
11 (CI-930)	CH₃	H	H	0.1
12	C₂H₅	H	H	0.3
13	n-C₃H₇	H	H	1.2
14	H	CH₃	H	3.5
15	H	H	CH₃	>100
Amrinone	-	-	-	23.0
Milrinone	-	-	-	1.2

Key SAR Insights:

• Substitution at the 5-position (R): The introduction of a methyl group at the 5-position of the pyridazinone ring (Compound 11 , CI-930) resulted in a 7-fold increase in potency compared to the unsubstituted analog (Compound 1 , CI-914).[7] This suggests that a small alkyl group at this position is highly favorable for binding to the active site of PDE3. However, increasing the alkyl chain length to ethyl (Compound 12 ) or n-propyl (Compound 13 ) led to a decrease in activity, indicating a sterically constrained pocket.

• Substitution on the Phenyl Ring (R1 and R2): Methyl substitution at the ortho-position (R1) of the phenyl ring (Compound 14 ) significantly reduced potency.[7] Substitution at the meta-position (R2) with a methyl group (Compound 15 ) completely abolished the inhibitory activity.[7] This highlights the critical importance of an unsubstituted phenyl ring for optimal interaction with the enzyme.

These findings underscore the precise structural requirements for potent PDE3 inhibition and provide a rational basis for the design of new, more effective cardiotonic agents.

Experimental Protocols: Ensuring Scientific Integrity

The reliability of SAR data is contingent upon the robustness of the experimental methods employed. Below are detailed, step-by-step protocols for a common in vitro assay used to determine the PDE3 inhibitory activity of pyridazinone analogs.

In Vitro Phosphodiesterase 3 (PDE3) Inhibition Assay (Radioenzymatic)

This protocol is based on the well-established two-step radiotracer method.

Caption: Workflow for a radioenzymatic PDE3 inhibition assay.

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare an assay buffer (e.g., 40 mM Tris-HCl, pH 8.0, 10 mM MgCl₂, 1 mM dithiothreitol).

  • Dilute the purified PDE3 enzyme to the desired concentration in the assay buffer.

  • Prepare serial dilutions of the pyridazinone test compounds in a suitable solvent (e.g., DMSO).

  • Prepare a solution of radiolabeled [³H]-cAMP.

• Reaction Incubation:

  • In a microcentrifuge tube, combine the PDE3 enzyme solution and the test compound at various concentrations.

  • Pre-incubate the mixture for a specified time (e.g., 10 minutes) at a controlled temperature (e.g., 30°C).

  • Initiate the enzymatic reaction by adding the [³H]-cAMP solution.

  • Incubate for a defined period (e.g., 20 minutes) to allow for cAMP hydrolysis.

• Reaction Termination and Separation:

  • Stop the reaction by boiling the mixture or by adding a stop solution (e.g., 0.1 M HCl).

  • Separate the product, [³H]-AMP, from the unreacted substrate, [³H]-cAMP, using thin-layer chromatography (TLC) or an alternative chromatographic method.

• Quantification and Data Analysis:

  • Quantify the amount of [³H]-AMP formed by scintillation counting.

  • Calculate the percentage of PDE3 inhibition for each compound concentration relative to a control without any inhibitor.

  • Determine the IC50 value (the concentration of the inhibitor that causes 50% inhibition of the enzyme activity) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.[8]

Conclusion and Future Directions

The pyridazinone scaffold has proven to be a remarkably fertile ground for the development of potent and selective PDE3 inhibitors. The SAR studies highlighted in this guide demonstrate that small structural modifications can have a profound impact on biological activity, providing a clear roadmap for medicinal chemists. The positive inotropic and antiplatelet effects of these compounds make them attractive candidates for the treatment of heart failure and thrombotic diseases.[9]

Future research in this area should focus on optimizing the pharmacokinetic and pharmacodynamic properties of lead compounds to enhance their clinical utility. Furthermore, exploring the potential for dual-target inhibitors, for instance, compounds that also modulate other phosphodiesterases or cardiovascular targets, could lead to novel therapeutic agents with improved efficacy and safety profiles. The foundational knowledge presented in this guide serves as a robust starting point for these exciting future endeavors.

References

• Belleville-Rolland, T., Leuci, A., Mansour, A., Decouture, B., Martin, F., Poirault-Chassac, S., Rouaud, M., & Guerineau, H. (2023). PDE3A as a Therapeutic Target for the Modulation of Compartmentalised Cyclic Nucleotide-Dependent Signalling. International Journal of Molecular Sciences, 24(11), 9168. [Link]

• Asif, M. (2014). A review on pyridazinone ring containing various cardioactive agents. Journal of Chemical Reviews, 1(2), 64-77.

• Sircar, I., Duell, B. L., Bobowski, G., Bristol, J. A., & Evans, D. B. (1985). Cardiotonic agents. 2. Synthesis and structure-activity relationships of 4,5-dihydro-6-[4-(1H-imidazol-1-yl)phenyl]-3(2H)-pyridazinones: a new class of positive inotropic agents. Journal of Medicinal Chemistry, 28(10), 1405–1413. [Link]

• Brand, T. (2012). Schematic overview of the elements of the cAMP signal transduction pathway in cardiac myocytes. G-protein coupled receptors (GPCRs) such as the β -... In ResearchGate. [Link]

• Liu, H., & Maurice, D. H. (2003). Regulation of Phosphodiesterase 3 and Inducible cAMP Early Repressor in the Heart. Trends in Cardiovascular Medicine, 13(3), 97-103. [Link]

• Klabunde, R. E. (n.d.). Phosphodiesterase Inhibitors. CVPharmacology. [Link]

• Movsesian, M. A., & Manganiello, V. (2011). Functions of PDE3 Isoforms in Cardiac Muscle. Journal of Molecular and Cellular Cardiology, 50(3), 447-453. [Link]

• Nikolaev, V. O., Moshkov, A., Lyon, A. R., Miragoli, M., Novak, P., Paur, H., ... & Gorelik, J. (2010). Compartmentalized cAMP signaling in adult ventricular myocytes. In ResearchGate. [Link]

• Wang, T., Dong, Y., Wang, L. C., Xiang, B. R., Chen, Z., & Qu, L. B. (2007). Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives. Arzneimittel-Forschung, 57(10), 641-646.

• Sircar, I., Duell, B. L., Bobowski, G., Bristol, J. A., & Evans, D. B. (1985). Cardiotonic agents. 2. Synthesis and structure-activity relationships of 4,5-dihydro-6-[4-(H-imidazol-1-yl)phenyl]-3(2H)-pyridazinones: a new class of positive inotropic agents. Scilit. [Link]

• Conti, M., & Beavo, J. (2007). Biochemistry and physiology of cyclic nucleotide phosphodiesterases: essential components in cyclic nucleotide signaling. Annual review of biochemistry, 76, 481-511.

• Muñoz-Gutiérrez, C., Cáceres-Rojas, D., Adasme-Carreño, F., Palomo, I., Fuentes, E., & Caballero, J. (2017). Docking and quantitative structure–activity relationship of bi-cyclic heteroaromatic pyridazinone and pyrazolone derivatives as phosphodiesterase 3A (PDE3A) inhibitors. PloS one, 12(12), e0189213. [Link]

• Kumar, D., Carron, R., De La Calle, C., Jindal, D. P., & Bansal, R. (2008). Synthesis and evaluation of 2-substituted-6-phenyl-4,5-dihydropyridazin-3(2H)-ones as potent inodilators. Acta pharmaceutica (Zagreb, Croatia), 58(4), 393–405. [Link]

• Cusabio. (n.d.). cAMP signaling pathway. [Link]

• Zaccolo, M., & Movsesian, M. A. (2007). cAMP signal transduction in the heart: understanding spatial control for the development of novel therapeutic strategies. British journal of pharmacology, 152(5), 627–636. [Link]

• Aziz, M. A., Abd El-Meguid, M. H., Shawky, A. M., El-Sayed, M. A., & El-Gazzar, M. G. (2024). The structure activity relationship for the newly synthesized pyridazin-3-one derivatives. In ResearchGate. [Link]

• van der Mey, M., de Visser, S. J., de Haas, M. P., Timmerman, H., & van der Goot, H. (2003). Synthesis and structure-activity relationships of cis-tetrahydrophthalazinone/pyridazinone hybrids: a novel series of potent dual PDE3/PDE4 inhibitory agents. Journal of medicinal chemistry, 46(10), 2008–2016. [Link]

• Chambers, R. J., Marfat, A., Daines, R. A., & Naselsky, D. P. (2001). Phosphodiesterase inhibitors. Part 1: Synthesis and structure–activity relationships of pyrazolopyridine–pyridazinone PDE inhibitors developed from ibudilast. In ResearchGate. [Link]

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• Wang, T., Dong, Y., Wang, L. C., Xiang, B. R., Chen, Z., & Qu, L. B. (2007). Synthesis and bioactivity of 6-phenyl-4,5-dihydro-3(2H)-pyridazinone derivatives. Arzneimittel-Forschung, 57(10), 641-646. [Link]

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IR spectroscopy characteristic peaks for 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one

This guide details the IR spectroscopic characterization of 2-(4-Methylphenyl)pyridazin-3(2H)-one , clarifying the nomenclature "2,3-dihydropyridazin-3-one" as the lactam tautomer of the fully aromatic pyridazine system.[1][2] It compares the target molecule with its synthetic precursor, 4,5-dihydro-2-(4-methylphenyl)pyridazin-3(2H)-one , providing a robust method for reaction monitoring in drug development.[1][2]

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Process Development Scientists Focus: Spectral Characterization, Reaction Monitoring, and Structural Validation[1][2][3]

Executive Summary & Nomenclature Clarification

In drug discovery, the pyridazinone scaffold is a privileged structure found in cardiotonic agents (e.g., Levosimendan) and COX-2 inhibitors.[1][3] The specific target, 2-(4-Methylphenyl)pyridazin-3(2H)-one , represents the fully aromatic core.[1][2]

• User Term: 2-(4-Methylphenyl)-2,3-dihydropyridazin-3-one.[1][2][4][5][6]

• IUPAC Standard: 2-(4-methylphenyl)pyridazin-3(2H)-one .[1][2]

• Chemical Context: The "2,3-dihydro" designation refers to the saturation of the N(2)-C(3) bond in the lactam form.[1][2] However, this guide also characterizes the 4,5-dihydro analog (saturated carbon backbone), which is the critical synthetic intermediate.[3] Distinguishing these two via IR is essential for validating the oxidation step in synthesis.[1][2]

Characteristic IR Peaks: Product vs. Precursor

The following table contrasts the target aromatic product with its 4,5-dihydro precursor. The disappearance of aliphatic backbone signals and the shift in Carbonyl (C=O) frequency are the primary indicators of successful synthesis.[1][2][3]

Comparative IR Data Table

Functional Group	Vibration Mode	Precursor (4,5-dihydro)	Target Product (Aromatic)	Diagnostic Note
C=O[1][2][7] (Lactam)	Stretching	1660 – 1680 cm⁻¹	1650 – 1670 cm⁻¹	Conjugation with the aromatic pyridazine ring typically lowers the C=O frequency slightly compared to the dihydro form.[1][2][3]
C=N (Imine)	Stretching	1610 – 1630 cm⁻¹	1590 – 1610 cm⁻¹	Overlaps significantly with aromatic ring breathing; intensity increases in the fully aromatic product.[1][2][3]
C=C (Aromatic)	Ring Stretch	1580 – 1600 cm⁻¹	1580 – 1600 cm⁻¹	Strong characteristic doublets for the p-tolyl and pyridazine rings.[1][2]
C-H (Backbone)	sp³ Stretching	2920 – 2950 cm⁻¹ (Strong)	Weak / Absent	Primary Differentiator: The loss of strong methylene (-CH₂-CH₂-) stretching indicates successful aromatization.[1][2]
p-Tolyl Methyl	sp³ Stretching	2850 – 2920 cm⁻¹	2850 – 2920 cm⁻¹	Persists in both; appears as a weak shoulder in the aromatic product.[1][2]
Para-Substitution	OOP Bending	810 – 840 cm⁻¹	810 – 840 cm⁻¹	Diagnostic "sword-like" peak confirming the 1,4-disubstituted phenyl ring.[1][2]

Experimental Protocol: Synthesis & Monitoring

This protocol ensures the generation of the target molecule and validates the IR checkpoints described above.

Step 1: Condensation (Formation of 4,5-dihydro intermediate)[1][2][3]

• Reagents: React Succinic Anhydride (1.0 eq) with p-Tolylhydrazine (1.0 eq) in Ethanol or Acetic Acid.

• Conditions: Reflux for 3–6 hours.

• Mechanism: Nucleophilic attack of hydrazine on the anhydride, followed by ring closure.[1][3]

• IR Checkpoint A: Isolate the solid.

  • Look for: Appearance of C=O (~1670 cm⁻¹) and strong sp³ C-H stretching (backbone).[1][2][3]

Step 2: Oxidative Dehydrogenation (Aromatization)[1][2][3]

• Reagents: Dissolve the 4,5-dihydro intermediate in Glacial Acetic Acid. Add Bromine (1.1 eq) or use CuCl₂ in Acetonitrile.[1][2][3]

• Conditions: Heat to 60–80°C for 2 hours.

• Mechanism: Elimination of hydrogen to form the C(4)=C(5) double bond, establishing aromaticity.[1][2][3]

• IR Checkpoint B (Final):

  • Look for:Disappearance of the methylene -CH₂- signals at 1400–1450 cm⁻¹ (bending) and 2900–2950 cm⁻¹ (stretching).[1][2]

  • Confirm: Retention of p-tolyl methyl peaks and sharpening of aromatic region (1600 cm⁻¹).[1][2]

Visualization of Reaction Pathway

The following diagram maps the synthesis flow to specific spectral changes, providing a logic map for troubleshooting.

Caption: Synthesis pathway highlighting the critical IR spectral transitions from the saturated precursor to the aromatic target.

Performance Analysis: Why IR?

While NMR is definitive for proton counting, IR spectroscopy offers superior "at-line" performance for this specific transformation due to the distinct carbonyl environment changes.[1][2]

• Differentiation: The shift of the Carbonyl band (C=O) is subtle, but the fingerprint region (1400-1500 cm⁻¹) changes drastically as the CH₂ scissoring bands disappear upon aromatization.[1][2][3]

• Impurity Detection: Unreacted p-tolylhydrazine shows N-H stretching doublets at 3300–3400 cm⁻¹, which are absent in the pure cyclized product.[1][2]

• Throughput: IR allows for rapid solid-state analysis (ATR-FTIR) without the solubility constraints often faced in NMR when handling rigid, planar aromatic pyridazinones.[1][2]

References

• Synthesis and Pharmacological Evaluation of Pyridazinone Derivatives. ResearchGate. Retrieved from [Link]

• IR Spectrum of 6-methylpyridazin-3(2H)-one (Analogous Core). SpectraBase. Retrieved from [Link][1][2][3]

• Synthesis of 4,5-dihydro-3(2H)-pyridazinones. Biomedical & Pharmacology Journal. Retrieved from [Link]

• PubChem Compound Summary: 4-Methyl-6-phenyl-3(2H)-pyridazinone. PubChem.[1][2] Retrieved from [Link]

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The Halogen Advantage: A Comparative Analysis of 4-Chlorophenyl vs. 4-Methylphenyl Pyridazinones in MAO-B Inhibition

A Deep Dive into Structure-Activity Relationships and Binding Affinity

For researchers and scientists in the field of drug discovery, the pyridazinone scaffold represents a versatile and highly valuable starting point for the development of novel therapeutics targeting a wide array of biological targets.[1][2] Its derivatives have demonstrated a broad spectrum of pharmacological activities, including anti-inflammatory, anticancer, and antimicrobial effects.[3][4][5] A critical aspect of optimizing these molecules lies in the strategic substitution of the pyridazinone core to enhance binding affinity and selectivity for the intended target. This guide provides an in-depth comparative analysis of two common substituents, the 4-methylphenyl and 4-chlorophenyl moieties, with a particular focus on their impact on the binding affinity to Monoamine Oxidase B (MAO-B), a key enzyme in the metabolism of neurotransmitters and a significant target in the treatment of neurodegenerative diseases.[6][7]

The Decisive Role of Phenyl Ring Substitution

The choice of substituent on a phenyl ring can dramatically alter the physicochemical properties of a drug candidate, influencing its size, shape, electronics, and lipophilicity. These modifications, in turn, dictate the nature and strength of interactions with the target protein's binding pocket. The comparison between a methyl group (-CH3) and a chlorine atom (-Cl) at the para-position of a phenyl ring attached to a pyridazinone core is a classic example of how a subtle change can lead to significant differences in biological activity.

The methyl group is a small, lipophilic, and electron-donating group. It can engage in favorable van der Waals interactions and can influence the overall conformation of the molecule. In contrast, the chlorine atom is an electron-withdrawing group with a larger van der Waals radius than a methyl group. Its electronegativity can lead to the formation of halogen bonds, a specific type of non-covalent interaction with electron-rich atoms in the binding site, which can significantly enhance binding affinity.

Comparative Binding Affinity: A Quantitative Look at MAO-B Inhibition

Recent studies on pyridazinone derivatives as inhibitors of MAO-B provide compelling quantitative data to illustrate the superiority of the 4-chlorophenyl substitution over the 4-methylphenyl group in this context. The data clearly indicates that the presence of a chlorine atom at the para-position of the phenyl ring consistently leads to a more potent inhibition of MAO-B.

Compound Type	Target	Binding Affinity Metric	Value (µM)	Reference
Pyridazinone with 4-chlorophenyl	MAO-B	IC50	0.27	[6]
Pyridazinone with 4-chlorophenyl	MAO-B	Ki	0.230 ± 0.004	[6]
Pyridazinobenzylpiperidine with 3-chlorophenyl	MAO-B	IC50	0.203	[4][8]
Pyridazinobenzylpiperidine with 3-methylphenyl	MAO-B	IC50	> S5 (0.203)	[4][8]

Note: The data for the 3-substituted pyridazinobenzylpiperidine is included as strong evidence of the superior inhibitory effect of the chloro-group over the methyl-group in a closely related pyridazinone derivative series against the same target.

The lower IC50 and Ki values for the chloro-substituted compounds signify a higher binding affinity for MAO-B.[6] The data from the pyridazinobenzylpiperidine series further reinforces this trend, where the 3-chloro derivative exhibited the most potent MAO-B inhibition, surpassing the methyl-substituted analog.[4][8]

Causality Behind the Experimental Observations: A Mechanistic Perspective

The enhanced binding affinity of 4-chlorophenyl pyridazinones for MAO-B can be attributed to a combination of electronic and steric factors. The electron-withdrawing nature of the chlorine atom can influence the electron density of the entire molecule, potentially leading to more favorable electrostatic interactions with the amino acid residues in the active site of MAO-B.

Furthermore, the ability of the chlorine atom to participate in halogen bonding is a key contributor to its superior performance. A halogen bond is a highly directional, non-covalent interaction between a halogen atom with a region of positive electrostatic potential (a σ-hole) and a Lewis base (e.g., a carbonyl oxygen or a nitrogen atom in the protein backbone). This additional, specific interaction can significantly increase the binding energy and, consequently, the affinity of the inhibitor for the target enzyme.

Molecular docking studies of chloro-substituted pyridazinone derivatives within the MAO-B active site have revealed that the chlorine atom can indeed form favorable interactions with key residues, providing a structural basis for the observed high affinity.[6]

Caption: Logical relationship between the pyridazinone core, substituents, and factors influencing binding affinity.

Experimental Protocol: In Vitro MAO-B Inhibition Assay

To empirically validate the binding affinities of novel pyridazinone derivatives, a robust and self-validating experimental protocol is essential. The following is a detailed, step-by-step methodology for a typical in vitro MAO-B inhibition assay.

Objective: To determine the IC50 values of 4-methylphenyl and 4-chlorophenyl pyridazinone derivatives against human recombinant MAO-B.

Materials:

• Human recombinant MAO-B (commercially available)

• Kynuramine (substrate)

• 4-Hydroxyquinoline (standard product of the enzymatic reaction)

• Potassium phosphate buffer (100 mM, pH 7.4)

• Test compounds (4-methylphenyl and 4-chlorophenyl pyridazinones) dissolved in DMSO

• Clorgyline (positive control for MAO-A inhibition)

• Selegiline (positive control for MAO-B inhibition)

• 96-well microplates (black, for fluorescence reading)

• Microplate reader with fluorescence detection (Excitation: 320 nm, Emission: 380 nm)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of the test compounds and positive controls in DMSO.

  • Prepare serial dilutions of the test compounds in potassium phosphate buffer. The final DMSO concentration in the assay should be kept below 1%.

  • Prepare the MAO-B enzyme solution in potassium phosphate buffer to the desired final concentration.

  • Prepare the kynuramine substrate solution in potassium phosphate buffer.

• Assay Protocol:

  • To each well of the 96-well plate, add 50 µL of the appropriate test compound dilution or buffer (for control wells).

  • Add 50 µL of the MAO-B enzyme solution to all wells.

  • Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the enzymatic reaction by adding 100 µL of the kynuramine substrate solution to all wells.

  • Incubate the plate at 37°C for 30 minutes.

  • Stop the reaction by adding 50 µL of 2N NaOH.

  • Measure the fluorescence of the product, 4-hydroxyquinoline, using a microplate reader (Ex: 320 nm, Em: 380 nm).

• Data Analysis:

  • Subtract the background fluorescence (wells without enzyme) from all readings.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the control (no inhibitor).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of the enzyme activity) by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

Caption: Experimental workflow for the in vitro MAO-B inhibition assay.

Conclusion and Future Directions

For drug development professionals, this guide underscores the importance of a rational, structure-based approach to lead optimization. The strategic incorporation of halogen atoms, particularly chlorine, should be considered as a viable strategy for improving the potency of pyridazinone-based inhibitors against MAO-B and potentially other targets. Future research should focus on further elucidating the precise nature of these interactions through high-resolution co-crystal structures and exploring a wider range of halogen substituents to refine the structure-activity relationship and develop even more potent and selective therapeutic agents.

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• Aziz, M. A., et al. (2024). The structure activity relationship for the newly synthesized pyridazin-3-one derivatives. ResearchGate. [Link]

• Bentham Science Publishers. (n.d.). Biological Evaluation and Molecular Docking Studies of Synthesized 5-Substituted-2-chlorophenyl-4-chloro Derivatives Bearing Pyridazinone Moiety. Bentham Science. [Link]

• Ceylan, S., et al. (2022). Development of a Novel Class of Pyridazinone Derivatives as Selective MAO-B Inhibitors. Molecules, 27(12), 3801. [Link]

• El-Sayed, M. A. A., et al. (2019). New pyridazine derivatives as selective COX-2 inhibitors and potential anti-inflammatory agents; design, synthesis and biological evaluation. European Journal of Medicinal Chemistry, 183, 111726. [Link]

• MDPI. (2023). Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. MDPI. [Link]

• Pathak, S., et al. (2024). Pyridazinone: Current Progress in Synthesis of its Derivatives and Biological Activity. Medicinal Chemistry, 21(8), 822-842. [Link]

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• Sezer, O., et al. (2024). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. Molecules, 29(13), 3097. [Link]

• Sezer, O., et al. (2024). Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. PubMed. [Link]

• Sezer, O., et al. (2025). (PDF) Inhibition of Monoamine Oxidases by Pyridazinobenzylpiperidine Derivatives. ResearchGate. [Link]

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• Wiley Online Library. (2023). Pyridazine derivatives as selective COX-2 inhibitors: A review on recent updates. Drug Development Research, 84(7), 1595-1623. [Link]

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